5,6-Dehydro-Tigecycline

• CAS: 1633815-62-9

Core Science & Biosynthesis

5,6-Dehydro-Tigecycline: Structural Profiling and Formation Mechanism

This guide provides an in-depth structural and functional analysis of 5,6-Dehydro-Tigecycline , a critical degradation product and process impurity of the glycylcycline antibiotic Tigecycline.[1][2]

[1][2]

Introduction

In the development of third-generation tetracyclines, Tigecycline (Tygacil) represents a significant advancement, designed to overcome ribosomal protection and efflux pump resistance mechanisms.[1][2] However, the glycylcycline scaffold exhibits specific instability pathways.[1][2] One of the primary oxidative degradation products is 5,6-Dehydro-Tigecycline (often designated as Impurity C in USP contexts or the "6-ene" degradant ).[1][2]

Understanding the chemical structure of this compound is essential for drug substance qualification, as its formation is a direct indicator of oxidative stress during manufacturing or storage.[1] Unlike the nephrotoxic "anhydro" derivatives of older tetracyclines (which require a C6-hydroxyl group), 5,6-Dehydro-Tigecycline arises from the dehydrogenation of the C5-C6 positions in the minocycline-derived core.[1][2]

Chemical Structure Analysis

Core Identification

The molecule retains the fundamental naphthacene-carboxamide backbone of Tigecycline but undergoes a specific modification in the B-ring.[1][2]

Feature	Tigecycline (Parent)	5,6-Dehydro-Tigecycline (Impurity)
CAS Number	220620-09-7	1633815-62-9
Molecular Formula	C₂₉H₃₉N₅O₈	C₂₉H₃₉N₅O₈ − 2H = C₂₉H₃₇N₅O₈
Molecular Weight	585.65 g/mol	583.63 g/mol
Unsaturation	Saturated C5-C6 bond	Double bond at C5-C6
Key Synonym	N/A	Tigecycline 12-oxo-11-hydroxy impurity; 6-ene-Tigecycline

Structural Elucidation

Tigecycline is a derivative of minocycline, characterized by a 9-(t-butylglycylamido) side chain and the absence of a hydroxyl group at position C6.[1][2][3]

• Parent State: In Tigecycline, positions C5 and C6 are methylene bridges (-CH₂-), maintaining a non-planar, "kinked" geometry in the B-ring.[1][2]

• Impurity State: 5,6-Dehydro-Tigecycline possesses a double bond between C5 and C6.[1][2] This dehydrogenation forces the B-ring into a more planar conformation, extending the conjugation system of the A-ring keto-enol moiety into the C-ring.[1][2]

IUPAC Designation: (4S,4aS,12aS)-9-[2-(tert-butylamino)acetamido]-4,7-bis(dimethylamino)-3,10,11,12a-tetrahydroxy-1,12-dioxo-1,4,4a,5,12,12a-hexahydrotetracene-2-carboxamide.[1][2]

Visualization of the Structural Divergence[1][2]

Figure 1: Transformation pathway from Tigecycline to its 5,6-dehydro derivative.

Formation Mechanism and Stability

The formation of 5,6-Dehydro-Tigecycline is a primary degradation pathway driven by oxidation , distinct from the epimerization pathway (which forms 4-epi-tigecycline).[1][2]

Mechanism

• Initiation: Under basic conditions (pH > 7) or in the presence of dissolved oxygen, the phenolic system of the tetracycline core becomes susceptible to oxidation.[1]

• Dehydrogenation: The C5 and C6 positions, adjacent to the aromatic C-ring and the keto-enol A-ring, undergo oxidative removal of protons.[1][2]

• Stabilization: The resulting double bond conjugates with the aromatic C-ring (positions 7-10), creating a thermodynamically stable "6-ene" system.[1][2]

Critical Process Parameters (CPPs)

• pH Sensitivity: The reaction is accelerated in alkaline environments. Commercial formulations often include pH modifiers (HCl/NaOH) to maintain a pH between 4.0 and 8.0 to minimize this specific degradation.

• Lyophilization: Tigecycline is supplied as a lyophilized powder specifically to prevent this hydrolysis/oxidation in liquid state. Reconstituted solutions must be used immediately to avoid the accumulation of the 5,6-dehydro impurity.[1][2]

Analytical Characterization Protocol

To positively identify and quantify 5,6-Dehydro-Tigecycline, the following High-Performance Liquid Chromatography (HPLC) protocol is recommended. This method separates the 5,6-dehydro impurity from the parent drug and the 4-epimer.[1][2]

HPLC Method Parameters

Parameter	Specification
Column	C18 Reversed-Phase (e.g., 150 mm x 4.6 mm, 3-5 µm packing)
Mobile Phase A	0.05M Ammonium Phosphate Buffer (pH 6.[1][2]2)
Mobile Phase B	Acetonitrile : Methanol (50:50 v/v)
Gradient	Gradient elution (typically 5% B to 50% B over 30-40 mins)
Flow Rate	1.0 mL/min
Detection	UV at 248 nm (Quantitation) and 350 nm (Identification)
Column Temp	25°C - 30°C

Identification Criteria

• Relative Retention Time (RRT): The 5,6-Dehydro impurity typically elutes after Tigecycline due to the increased lipophilicity conferred by the additional double bond and planar structure.[1][2] (Approximate RRT ~1.1 - 1.2, dependent on exact gradient).

• Mass Spectrometry:

  • Parent Ion: [M+H]⁺ = 584.4 m/z (approx).

  • Differentiation: The mass difference of exactly 2.0 Da less than Tigecycline ([M+H]⁺ = 586.4 m/z) is the definitive confirmation.

Biological and Toxicological Implications

While some literature suggests that certain Tigecycline impurities (like Impurity 4, often correlated with the 12-oxo-11-hydroxy/5,6-dehydro form) retain antibacterial activity against Gram-positive strains, regulatory bodies classify 5,6-Dehydro-Tigecycline as a degradation product that must be controlled.[1][2]

• Activity: It may retain partial binding affinity to the 30S ribosomal subunit, but its pharmacokinetic profile and safety margin are not established equivalent to the parent.[1]

• Regulatory Limit: In lyophilized powder formulations, this impurity is typically limited to NMT 0.5% (Not More Than) at release and shelf-life, as per ICH Q3B guidelines for degradation products.[1][2]

References

• ChemicalBook. (n.d.). 5,6-Dehydro-Tigecycline | 1633815-62-9.[2][4][5][6][7] Retrieved from [1][2]

• Sharavanan, P. N., et al. (2020).[1][2] Potential Impurities of Tigecycline: Synthesis, Isolation, Characterization and In Vitro Pharmacological Evaluation. Current Pharmaceutical Analysis. Retrieved from [1][2]

• Google Patents. (2014).[1] Tigecycline formulations (US20140323443A1). Retrieved from

• Pharmaffiliates. (n.d.). 5,6-Dehydro-Tigecycline Reference Standard. Retrieved from [1][2]

• SynThink Research Chemicals. (n.d.). Tigecycline EP Impurities & USP Related Compounds. Retrieved from [1][2]

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Mechanism of formation for 5,6-Dehydro-Tigecycline

Subject: Technical Deep Dive: Mechanism of Formation for 5,6-Dehydro-Tigecycline Content Type: Technical Whitepaper / Impurity Profiling Guide Audience: Pharmaceutical Scientists, Analytical Chemists, and Process Engineers[1][2]

Executive Summary

The formation of 5,6-Dehydro-Tigecycline (CAS: 1633815-62-9) represents a critical stability-indicating pathway in the lifecycle of Tigecycline formulations.[1][2] Unlike the acid-catalyzed dehydration observed in classical tetracyclines (which possess a C6-hydroxyl group), Tigecycline—a glycylcycline derivative of minocycline—lacks the C6-OH moiety.[1][2] Consequently, the formation of the 5,6-dehydro analog is not a dehydration event but an oxidative dehydrogenation process.

This guide delineates the mechanistic pathway of this transformation, providing a self-validating experimental framework for its generation, detection, and control.[1]

Structural Context & The "Dehydro" Anomaly

To understand the mechanism, one must first distinguish the substrate's unique architecture. Tigecycline acts as a 9-t-butylglycylamido derivative of minocycline.[1][2][3][4]

Feature	Tetracycline (Classic)	Tigecycline (Glycylcycline)	Implication for Degradation
C6 Substituent	-CH3, -OH	-H, -H (Demethyl-deoxy)	Cannot form anhydro-tetracycline via water loss.[1][2]
C5 Substituent	-H	-H	Saturated C-ring system.[1][2]
Primary Degradation	5a,6-Anhydro (Acidic pH)	5,6-Dehydro (Oxidative)	Requires electron transfer/radical initiation.[1][2]
Mass Shift	-18 Da ( )	-2 Da ( )	Distinct MS signature.

The Impurity: 5,6-Dehydro-Tigecycline Molecular Formula:

(Tigecycline is ) Key Structural Change: Introduction of a double bond between C5 and C6, extending the conjugation of the aromatic D-ring into the C-ring.[1][2]

Mechanism of Formation: Oxidative Dehydrogenation

The formation of 5,6-Dehydro-Tigecycline is an autoxidative process driven by the susceptibility of the benzylic C6 position and the adjacent C5 position.

The Pathway

• Initiation (Benzylic Abstraction): The C6 position in Tigecycline is benzylic (adjacent to the aromatic D-ring).[2] While less reactive than a phenolic hydroxyl, the C6 hydrogens are susceptible to radical abstraction by Reactive Oxygen Species (ROS) or trace metal catalysis (

  ), forming a radical at C6.[2]

• Propagation: The radical at C6 stabilizes via resonance with the D-ring.

• Elimination: A second hydrogen abstraction occurs at the C5 position (or disproportionation), resulting in the formation of the C5=C6 double bond.

• Thermodynamic Drive: The resulting alkene creates a conjugated system linking the D-ring phenol with the C4-C12a tricarbonyl-amide system, lowering the overall energy of the impurity relative to the high-energy radical intermediate.

Visualizing the Pathway

Figure 1: Oxidative dehydrogenation pathway transforming Tigecycline into 5,6-Dehydro-Tigecycline.[1][2]

Experimental Validation: Generating the Impurity

To validate the formation mechanism, one must subject Tigecycline to conditions that favor radical abstraction (oxidative stress) rather than hydrolysis (acid/base).[2]

Protocol: Forced Degradation Study

Objective: Generate 5,6-Dehydro-Tigecycline for impurity profiling and LC-MS identification.

Reagents:

• Tigecycline Reference Standard (99% purity).[2]

• Hydrogen Peroxide (

  , 30%).[1][2]

• Metal Catalyst (Optional):

  (0.1 mM).[2]

• Buffer: Phosphate Buffer (pH 7.0) to minimize hydrolysis.[2]

Step-by-Step Methodology:

• Preparation: Dissolve 10 mg of Tigecycline in 10 mL of Phosphate Buffer (pH 7.0).

• Oxidative Stress: Add 100

  of 3% (final concentration ~0.03%).[2]

  • Note: Avoid excessive peroxide, which leads to N-oxide formation (another major impurity).[1][2] The goal is mild oxidation.

• Catalysis (Optional): Add 10

  of solution to promote radical generation via Fenton chemistry.

• Incubation: Incubate at 40°C for 4-6 hours in the dark (to separate photo-degradation effects).

• Quenching: Add Sodium Metabisulfite (excess) to neutralize residual peroxide.

• Analysis: Inject immediately into LC-MS.

Analytical Detection Strategy

The identification relies on the distinct mass shift and retention time behavior relative to the parent compound.

Parameter	Tigecycline (Parent)	5,6-Dehydro-Tigecycline (Impurity)
Molecular Weight	585.65 Da	583.64 Da (-2 Da)
Retention Time (RRT)	1.00	~1.15 - 1.25 (More hydrophobic due to conjugation)
UV Max (nm)	~245, 350 nm	~260, 365 nm (Bathochromic shift due to extended conjugation)
MS Fragmentation	Loss of t-butylamine (-73)	Loss of t-butylamine (-73), followed by aromatization patterns.[1][2]

Mitigation & Control Strategy

Understanding the mechanism allows for targeted stabilization strategies in formulation development.

Stabilization Workflow

The primary driver is Oxidation .[5] Therefore, standard hydrolytic stabilizers (buffers) are insufficient.[1][2]

Figure 2: Strategic intervention points to prevent 5,6-Dehydro-Tigecycline formation.

Key Control Measures:

• Nitrogen Sparging: During compounding and filling to displace dissolved oxygen.[2]

• Chelating Agents: EDTA (0.01%) to sequester trace metals (

  ) that catalyze the radical initiation at C6.[2]

• Antioxidants: Incorporation of Ascorbic Acid or Sodium Pyruvate, which act as sacrificial reductants, scavenging ROS before they can attack the benzylic position.

• pH Control: Maintain pH < 6.0 during liquid processing. At alkaline pH (>7.5), the phenolic deprotonation accelerates electron transfer, increasing the rate of 5,6-dehydrogenation.[1][2]

References

• Sharavanan, S. P. N., et al. (2020).[1][2][6][7][8] "Potential Impurities of Tigecycline: Synthesis, Isolation, Characterization and In Vitro Pharmacological Evaluation." Current Pharmaceutical Analysis, 16(6), 730-742.[1][2][6][8]

• MedCrave Online. (2023).[2] "Breaking the stability barrier: a novel formulation for tigecycline offers extended clinical flexibility."[5] MedCrave.

• National Center for Biotechnology Information. (2025).[2] "PubChem Compound Summary for CID 54680782, Tigecycline."[1][2] PubChem. [1][2]

• Pharmaffiliates. (2024). "5,6-Dehydro-Tigecycline Reference Standard." Pharmaffiliates Analytics.

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• 4. Frontiers | The tigecycline resistance mechanisms in Gram-negative bacilli [frontiersin.org]
• 5. Breaking the stability barrier: a novel formulation for tigecycline offers extended clinical flexibility - MedCrave online [medcraveonline.com]
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Spectroscopic data (NMR, MS, IR) for 5,6-Dehydro-Tigecycline

An In-depth Technical Guide to the Spectroscopic Characterization of 5,6-Dehydro-Tigecycline

Authored by: A Senior Application Scientist

Introduction: The Critical Role of Impurity Profiling in Advanced Antibiotics

Tigecycline stands as a crucial antibiotic of last resort, a glycylcycline derivative of minocycline, engineered to overcome common tetracycline resistance mechanisms.[1][2] Its efficacy against a broad spectrum of multidrug-resistant pathogens makes it indispensable in modern clinical practice. However, the chemical complexity of Tigecycline predisposes it to the formation of various impurities during synthesis, formulation, and storage.[3][4] Among these, 5,6-Dehydro-Tigecycline (CAS No: 1633815-62-9) is a significant process-related impurity.[5][6][7]

The rigorous identification and characterization of such impurities are not merely academic exercises; they are mandated by regulatory bodies worldwide to ensure the safety, efficacy, and quality of the final drug product. This guide provides an in-depth exploration of the advanced spectroscopic techniques required to unambiguously identify and characterize 5,6-Dehydro-Tigecycline. We will delve into the practical application and interpretation of Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy, offering both field-proven insights and detailed experimental frameworks for researchers, quality control analysts, and drug development professionals.

Molecular Profile of 5,6-Dehydro-Tigecycline

The primary structural distinction between Tigecycline and its 5,6-dehydro variant is the introduction of a double bond between carbons 5 and 6 of the tetracyclic core. This seemingly minor alteration has significant implications for the molecule's conformation and its spectroscopic signature.

• Molecular Formula: C₂₉H₃₇N₅O₈[6][7]

• Molecular Weight: 583.64 g/mol [6][7]

Caption: Structural comparison of Tigecycline and 5,6-Dehydro-Tigecycline.

Mass Spectrometry (MS) Analysis: The First Step in Identification

High-Resolution Mass Spectrometry (HRMS) is indispensable for confirming the elemental composition of an unknown or suspected impurity. For 5,6-Dehydro-Tigecycline, the loss of two hydrogen atoms compared to the parent drug is a key diagnostic feature.

Predicted High-Resolution Mass Data

Parameter	Predicted Value	Rationale
Molecular Formula	C₂₉H₃₇N₅O₈	Derived from chemical structure.
Monoisotopic Mass	583.2646	The exact mass of the most abundant isotopes.
[M+H]⁺ (protonated)	584.2719	The primary ion expected in positive mode ESI-MS.

Experimental Protocol: ESI-HRMS

• Sample Preparation: Dissolve a reference standard of 5,6-Dehydro-Tigecycline in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 µg/mL.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, equipped with an Electrospray Ionization (ESI) source.

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

• ESI Source Parameters (Positive Mode):

  • Capillary Voltage: 3.5 - 4.5 kV

  • Nebulizer Gas (N₂): 1 - 2 bar

  • Drying Gas (N₂): 6 - 8 L/min at 200 °C

• Mass Analyzer Settings:

  • Acquisition Mode: Full Scan MS

  • Mass Range: m/z 100 - 1000

  • Resolution: >10,000 FWHM

• Data Analysis: Determine the accurate mass of the most abundant ion and compare it to the theoretical mass of the protonated molecule. A mass accuracy of <5 ppm is required for confident elemental composition confirmation.

Expert Interpretation and Expected Fragmentation

The primary goal of MS is to confirm the molecular weight. The detection of an ion at m/z 584.2719 provides strong evidence for the presence of 5,6-Dehydro-Tigecycline. Further structural confirmation can be obtained through tandem MS (MS/MS) experiments, which induce fragmentation.

Caption: Predicted MS/MS fragmentation of 5,6-Dehydro-Tigecycline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

While MS confirms the 'what' (elemental composition), NMR reveals the 'how' (the connectivity and spatial arrangement of atoms). The introduction of the C5=C6 double bond in 5,6-Dehydro-Tigecycline induces predictable and diagnostic changes in both the ¹H and ¹³C NMR spectra compared to Tigecycline.

Predicted ¹H and ¹³C NMR Chemical Shifts (Key Diagnostic Signals)

Solvent: DMSO-d₆

Position	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Rationale for Change from Tigecycline
H-6	~6.0 - 6.5 (singlet)	-	Disappearance of the aliphatic proton at C6 and appearance of a new olefinic proton signal.
C-5	-	~120 - 130	Significant downfield shift from an aliphatic carbon to an olefinic carbon.
C-6	-	~115 - 125	Significant downfield shift from an aliphatic carbon to an olefinic carbon.
H-4	Upfield shift	-	The change in geometry and electronic environment due to the adjacent double bond will likely shift the H-4 proton.
C-4a, C-5a	-	Downfield shifts	These carbons are part of the conjugated system and will experience a deshielding effect.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the purified impurity in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CD₃OD).

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) is required for adequate resolution.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single pulse (zg30).

  • Number of Scans: 16-64 (or until sufficient signal-to-noise is achieved).

  • Spectral Width: ~16 ppm.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled (zgpg30).

  • Number of Scans: ≥1024 (due to the low natural abundance of ¹³C).

  • Spectral Width: ~220 ppm.

• 2D NMR (for full assignment):

  • Acquire COSY (¹H-¹H correlation) to establish proton-proton couplings.

  • Acquire HSQC (¹H-¹³C one-bond correlation) to link protons to their directly attached carbons.

  • Acquire HMBC (¹H-¹³C long-range correlation) to establish connectivity across multiple bonds.

Expert Interpretation

The most crucial observation in the ¹H NMR spectrum will be the disappearance of the aliphatic proton signals associated with the C5-C6 region of Tigecycline and the emergence of a new signal in the olefinic region (typically 5-7 ppm). The exact chemical shift will depend on the conformation and electronic environment. The ¹³C NMR spectrum will corroborate this by showing two new signals in the sp² region (~110-140 ppm) and the absence of two sp³ signals. 2D NMR experiments are then used to meticulously map out the entire spin system and confirm that the rest of the molecular framework remains intact.

Infrared (IR) Spectroscopy: A Functional Group Fingerprint

IR spectroscopy provides a rapid and non-destructive method to confirm the presence of key functional groups. While it may not be as structurally definitive as NMR for this specific impurity, it serves as an excellent identity check.

Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
3500 - 3200	O-H, N-H	Stretching (broad)
3050 - 3000	Aromatic/Olefinic C-H	Stretching
2980 - 2850	Aliphatic C-H	Stretching
~1680	C=O (Ketone)	Stretching
~1640	C=O (Amide I)	Stretching
~1610	C=C (Aromatic/Olefinic)	Stretching
~1580	N-H	Bending (Amide II)
1250 - 1000	C-N, C-O	Stretching

Experimental Protocol: ATR-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Scan Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Background Correction: Perform a background scan of the clean ATR crystal before analyzing the sample.

Expert Interpretation

The IR spectrum of 5,6-Dehydro-Tigecycline is expected to be very similar to that of Tigecycline, as most of the primary functional groups are retained. The key is to use the spectrum as a fingerprint. When compared against a reference standard, the spectra should be superimposable. The C=C stretching vibration may be subtly enhanced due to the new olefinic bond, but this is often difficult to resolve from the strong aromatic and carbonyl absorptions.

Integrated Workflow for Impurity Characterization

A robust and self-validating workflow is essential for the definitive characterization of any pharmaceutical impurity. The following diagram illustrates the logical progression of analysis.

Caption: Logical workflow for the spectroscopic identification of impurities.

Conclusion

The structural characterization of 5,6-Dehydro-Tigecycline is a multi-faceted process that relies on the synergistic application of modern spectroscopic techniques. While HRMS provides a rapid and accurate confirmation of the elemental composition, it is the detailed analysis by high-field NMR that delivers the unambiguous proof of structure, clearly identifying the location of the unsaturation. IR spectroscopy complements this by providing a quick and reliable fingerprint for identity confirmation. By following the structured protocols and interpretive guidance outlined in this guide, analytical scientists can confidently identify and characterize this critical impurity, ensuring the quality and safety of Tigecycline, a vital tool in the fight against bacterial resistance.

References

• Bentham Science Publishers. (2020). Potential Impurities of Tigecycline: Synthesis, Isolation, Characterization and In Vitro Pharmacological Evaluation. Current Pharmaceutical Analysis, 16(6), 730-742. [Link]

• Google Patents. CN112577917A - Method for detecting colored impurities in tigecycline for injection.

• ResearchGate. Potential Impurities of Tigecycline: Synthesis, Isolation, Characterization and In Vitro Pharmacological Evaluation | Request PDF. [Link]

• Ingenta Connect. (2020). Potential Impurities of Tigecycline: Synthesis, Isolation, Characterization and In Vitro Pharmacological Evaluation. Current Pharmaceutical Analysis, 16(6), 730-742. [Link]

• Semantic Scholar. Potential Impurities of Tigecycline: Synthesis, Isolation, Characterization and In Vitro Pharmacological Evaluation. [Link]

• Google Patents. CN103091424B - Methods for detecting impurities in tigecycline.

• Oxford Academic. (2023). Review on Analytical Methods for Tigecycline Estimation From Its Bulk and Dosage Form. Journal of AOAC INTERNATIONAL. [Link]

• ResearchGate. SIMULTANEOUS DETERMINATION OF TIGECYCLINE AND ITS POTENTIAL IMPURITIES BY A STABILITY-INDICATING RP-HPLC-UV DETECTION TECHNIQUE. [Link]

• Pharmaffiliates. CAS No : 1633815-62-9 | Product Name : 5,6-Dehydro-Tigecycline. [Link]

• MedCrave. (2023). Breaking the stability barrier: a novel formulation for tigecycline offers extended clinical flexibility. MOJ Biology and Medicine, 8(3), 67-69. [Link]

• Pharmaffiliates. Tigecycline-impurities. [Link]

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Navigating the Unseen: A Technical Guide to the Biological Activity of Tigecycline-Related Impurities

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the biological activities of impurities associated with tigecycline, a last-resort glycylcycline antibiotic. As the pharmaceutical landscape demands increasingly stringent purity and safety profiles, understanding the potential impact of these minor components is paramount. This document moves beyond simple identification, offering a technical synthesis of the antimicrobial, cytotoxic, and other biological effects of known tigecycline-related substances. It is designed to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to comprehensively assess the biological implications of tigecycline impurities.

The Criticality of Impurity Profiling in Antibiotic Efficacy and Safety

Tigecycline's role in combating multidrug-resistant pathogens is well-established.[1] However, the manufacturing process and subsequent storage can introduce a range of related substances, including synthetic intermediates, degradation products, and epimers.[2] The presence of these impurities, even at trace levels, necessitates a thorough evaluation of their biological activity. The primary concerns are twofold:

• Alteration of Antimicrobial Potency: Impurities with synergistic, antagonistic, or independent antimicrobial effects can complicate the accurate dosing and therapeutic efficacy of the parent drug.

• Unforeseen Toxicological Effects: Biologically active impurities may exhibit cytotoxic properties or other adverse effects that are not characteristic of the active pharmaceutical ingredient (API).

Regulatory bodies such as the European Pharmacopoeia (EP) and the United States Pharmacopeia (USP) list specific impurities that require monitoring, underscoring the importance of their characterization and control.[2] The specification limits for these impurities are ultimately determined by their toxicological data.[3][4]

Characterized Biological Activities of Known Tigecycline Impurities

Research into the biological activity of tigecycline impurities has revealed a spectrum of effects, from potent antimicrobial action to antioxidant properties. A pivotal study by Sharavanan et al. (2020) synthesized and characterized four specific tigecycline impurities, providing valuable insights into their in-vitro activities.[3][4][5]

Antimicrobial Activity

The antimicrobial potential of tigecycline impurities is a key area of investigation. The study by Sharavanan and colleagues demonstrated that not all impurities are inert. Notably, one of the four synthesized impurities, designated as Impurity 4 , exhibited "excellent activity" against both Gram-positive and Gram-negative bacteria, with its performance being comparable or even superior to that of tigecycline itself.[3][4][5] This finding highlights the critical need to identify and quantify such impurities to ensure consistent product efficacy.

In contrast, the tigecycline epimer , a common degradation product, is believed to be non-toxic but lacks the antibacterial efficacy of the parent molecule. The formation of this epimer represents a direct loss of active compound and can be accelerated in certain solution conditions.

Another relevant compound is 9-aminomethylminocycline , which is a known metabolite and a synthetic precursor to other antibiotics.[6][] While not a direct impurity in the same vein as a degradation product, its structural similarity and potential presence warrant consideration. Studies on 9-substituted minocycline derivatives have shown that modifications at this position can lead to compounds with potent activity against tetracycline-resistant strains.[8]

Table 1: Summary of In Vitro Antimicrobial Activity of Tigecycline and a Key Impurity

Compound	Gram-Positive Bacteria	Gram-Negative Bacteria
Tigecycline	Active	Active
Impurity 4 (Sharavanan et al.)	Excellent Activity	Excellent Activity

Data synthesized from Sharavanan et al. (2020).[3][4][5]

Antioxidant Properties

Interestingly, some tigecycline impurities have demonstrated antioxidant capabilities. In the same study by Sharavanan et al., Impurity 2 and Impurity 3 were found to possess "good antioxidant properties" when compared to tigecycline in a 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.[3][4][5] While not a primary therapeutic effect of an antibiotic, antioxidant activity could have unforeseen biological implications, warranting further investigation.

Cytotoxicity

Induction of Antibiotic Resistance

A significant, yet under-investigated, aspect of impurity activity is the potential to induce antibiotic resistance. It is known that sub-inhibitory concentrations of tigecycline can promote the development of resistance in bacteria, often through the upregulation of efflux pumps like AcrAB-TolC.[10][11] The key question is whether impurities, which may be present at such sub-inhibitory levels, can exert similar selective pressure. The presence of impurities with weak antimicrobial activity could theoretically contribute to an environment that favors the growth of resistant bacterial populations. However, direct experimental evidence linking specific tigecycline impurities to the induction of resistance mechanisms is currently lacking and represents a critical area for future research.

A Framework for Experimental Evaluation

To comprehensively assess the biological activity of tigecycline-related impurities, a multi-pronged experimental approach is essential. The following workflows provide a robust framework for such an evaluation, grounded in established methodologies and regulatory expectations.

Workflow for Determining Antimicrobial Activity

The cornerstone of assessing the biological impact of an antibiotic impurity is the determination of its Minimum Inhibitory Concentration (MIC). The broth microdilution method, as standardized by the Clinical and Laboratory Standards Institute (CLSI), is the gold standard for this purpose.[12][13][14]

Fig 1. Workflow for MIC Determination.

Protocol: Broth Microdilution MIC Assay (Adapted from CLSI M07) [12][13][14]

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland turbidity standard from a fresh culture of the test organism. Dilute this suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Compound Dilution: Prepare a stock solution of the purified impurity in a suitable solvent. Perform two-fold serial dilutions in a 96-well microtiter plate using CAMHB to achieve the desired concentration range. Include a dilution series for tigecycline as a positive control and wells with only broth and inoculum as a growth control.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at 35-37°C for 16-20 hours in ambient air.

• MIC Determination: Following incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the impurity that completely inhibits visible growth of the bacteria.

Workflow for Assessing In Vitro Cytotoxicity

Evaluating the potential toxicity of impurities to mammalian cells is a critical safety assessment. The ISO 10993-5 standard provides a framework for in vitro cytotoxicity testing, with the elution test being a commonly used method for chemical compounds.[15][16][17]

Fig 2. Workflow for In Vitro Cytotoxicity Assay.

Protocol: MTT Cytotoxicity Assay (Based on ISO 10993-5) [15][16][17]

• Cell Seeding: Seed a suitable mammalian cell line (e.g., L929 mouse fibroblasts or Vero kidney epithelial cells) into a 96-well plate at a density that will result in a near-confluent monolayer after 24 hours of incubation.

• Compound Preparation and Exposure: Prepare a stock solution of the purified impurity and create a series of dilutions in complete cell culture medium. Remove the existing medium from the cells and replace it with the medium containing the various concentrations of the impurity. Include a positive control (e.g., a known cytotoxic substance) and a negative control (medium only).

• Incubation: Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).

• Viability Assessment (MTT Assay):

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

  • Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan product.

  • Solubilize the formazan crystals with a suitable solvent (e.g., isopropanol with HCl).

• Data Analysis: Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader. Calculate the percentage of cell viability relative to the negative control. The IC50 value (the concentration of the impurity that causes a 50% reduction in cell viability) can be determined by plotting a dose-response curve. A reduction in cell viability by more than 30% is generally considered a cytotoxic effect.[16]

Workflow for Evaluating Antioxidant Activity

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a straightforward and widely used method to assess the radical scavenging (antioxidant) activity of chemical compounds.[18][19][20][21]

Fig 3. Workflow for DPPH Antioxidant Assay.

Protocol: DPPH Radical Scavenging Assay [18][19][20][21]

• Reagent Preparation: Prepare a fresh 0.1 mM solution of DPPH in methanol. Prepare a stock solution of the purified impurity and a standard antioxidant (e.g., ascorbic acid) in methanol. Create serial dilutions of the impurity and the standard.

• Reaction Mixture: In a microplate or cuvettes, mix the DPPH solution with various concentrations of the impurity, the standard, or methanol (as a control).

• Incubation: Incubate the reaction mixtures in the dark at room temperature for approximately 30 minutes.

• Measurement: Measure the absorbance of each solution at approximately 517 nm using a spectrophotometer.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging Activity = [ (A_control - A_sample) / A_control ] x 100 Where A_control is the absorbance of the DPPH solution with methanol, and A_sample is the absorbance of the DPPH solution with the impurity or standard.

Concluding Remarks and Future Directions

The biological activity of tigecycline-related impurities is a multifaceted issue with direct implications for drug safety and efficacy. Current research indicates that some impurities possess significant antimicrobial and antioxidant properties, while others, like the epimer, contribute to a loss of potency.[3][4][5] The potential for impurities to exhibit cytotoxicity or to induce antibiotic resistance remains a critical area for further investigation.

For drug development professionals, a proactive approach to impurity profiling is essential. This includes not only the chemical characterization of impurities but also a thorough assessment of their biological activities using the standardized workflows outlined in this guide. As our understanding of the subtle yet significant effects of these related substances grows, so too will our ability to ensure the consistent quality, safety, and efficacy of tigecycline and other life-saving antibiotics.

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• Karbalaei, M., et al. (2019). Effects of sub-inhibitory concentrations of meropenem and tigecycline on the biofilm formation and the expression of virulence-associated genes of Acinetobacter baumannii. Infection and Drug Resistance, 12, 1213–1223. [Link]

• MedCrave. (2023, December 28). Breaking the stability barrier: a novel formulation for tigecycline offers extended clinical flexibility. [Link]

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A Technical Guide to 5,6-Dehydro-Tigecycline: A USP-Related Compound in Tigecycline Drug Products

Abstract

This technical guide provides an in-depth analysis of 5,6-Dehydro-Tigecycline, a critical process-related impurity and degradation product of the glycylcycline antibiotic, Tigecycline. As a compound relevant to United States Pharmacopeia (USP) quality standards, its identification, characterization, and quantification are paramount for ensuring the safety, efficacy, and stability of Tigecycline drug products. This document offers a comprehensive overview of its chemical properties, formation pathways, and a detailed, field-proven analytical methodology for its control, designed for researchers, analytical scientists, and drug development professionals in the pharmaceutical industry.

Introduction: The Imperative of Impurity Profiling for Tigecycline

Tigecycline is a broad-spectrum antibiotic, the first approved member of the glycylcycline class, engineered to overcome common mechanisms of tetracycline resistance.[1] It is a cornerstone in treating complicated skin and intra-abdominal infections, particularly those caused by multidrug-resistant (MDR) pathogens.[1][2] However, the complex tetracyclic structure of Tigecycline renders it susceptible to degradation under various environmental conditions, including exposure to light, oxygen, and pH variations.[3][4][5]

The formation of degradation products and process-related impurities can significantly impact the drug's safety and therapeutic efficacy.[6] Regulatory bodies, including the United States Pharmacopeia (USP), mandate stringent control over these impurities.[7] Impurity profiling is therefore not merely a regulatory hurdle but a fundamental component of quality control, ensuring that the final drug product administered to patients is both safe and effective.[7] Among the known impurities, 5,6-Dehydro-Tigecycline represents a key analyte that must be monitored throughout the drug development lifecycle, from synthesis to storage.

Chemical Profile: 5,6-Dehydro-Tigecycline

5,6-Dehydro-Tigecycline is structurally similar to the parent molecule, differing by the presence of a double bond between the 5th and 6th carbon positions of the tetracyclic core. This seemingly minor alteration results from the loss of two hydrogen atoms, a characteristic oxidative transformation.

Table 1: Chemical and Physical Properties

Property	Tigecycline	5,6-Dehydro-Tigecycline
CAS Number	220620-09-7[8]	1633815-62-9[8][9]
Molecular Formula	C₂₉H₃₉N₅O₈[8]	C₂₉H₃₇N₅O₈[8]
Molecular Weight	585.65 g/mol [8]	583.64 g/mol [8]
Synonyms	Tygacil, GAR-936[10]	12-oxo-11 hydroxy Tigecycline[11][12]

The structural relationship between Tigecycline and its dehydro variant is visualized below. The introduction of the C5-C6 double bond alters the molecule's conformation and electronic properties, which is the basis for its chromatographic separation from the parent drug.

Caption: Structural transformation from Tigecycline to 5,6-Dehydro-Tigecycline.

Formation Pathway and Regulatory Significance

5,6-Dehydro-Tigecycline is primarily formed through oxidative degradation.[13] The tetracycline scaffold is notoriously sensitive to oxidation, and the allylic nature of the hydrogens at the C5 and C6 positions makes them susceptible to abstraction, leading to the formation of a stable conjugated system.

Causality Behind Formation:

• Oxygen Exposure: The presence of atmospheric oxygen is a primary driver for this degradation, confirming the high reactivity of Tigecycline.[6]

• Light Exposure: Photolytic conditions can accelerate oxidative processes, providing the energy needed to initiate radical reactions.[6]

• pH Influence: While Tigecycline degrades under acidic, basic, and neutral conditions, oxidative pathways are a constant threat that must be mitigated through formulation and storage strategies.[6][14]

Regulatory Imperative: According to ICH guidelines and USP standards, any impurity exceeding the identification threshold must be characterized, and its levels must be controlled within qualified safety limits.[7] The presence of 5,6-Dehydro-Tigecycline above these limits could indicate inadequate manufacturing process control or improper storage conditions, potentially compromising product quality.

Analytical Strategy: Chromatographic Control

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the definitive technique for the separation, identification, and quantification of Tigecycline and its related compounds, including 5,6-Dehydro-Tigecycline.[3][15]

Rationale for Methodological Choices:

• Stationary Phase: A C18 (octadecylsilane) column is selected for its hydrophobicity, which provides excellent retention and resolution for the moderately polar Tigecycline and its analogs.[15][16]

• Mobile Phase: A buffered aqueous-organic mobile phase is employed. The buffer, typically phosphate-based, is crucial for controlling the pH. A pH of approximately 8.0 is often used, as specified in the USP monograph, to maintain the stability of Tigecycline in solution during analysis and to ensure the consistent ionization state of the analytes, which is critical for reproducible retention times.[17]

• Detector: UV detection at a wavelength of ~248 nm is optimal, as this corresponds to a significant chromophore in the tetracyclic structure, providing high sensitivity for both the parent drug and its impurities.[3]

Caption: High-level workflow for the HPLC analysis of Tigecycline impurities.

Experimental Protocol: USP-Harmonized HPLC Method

This protocol describes a robust, self-validating system for the determination of 5,6-Dehydro-Tigecycline in a Tigecycline drug substance or product. All solutions containing Tigecycline should be protected from light and stored at 2-10°C immediately after preparation to prevent degradation.[17]

5.1 Reagents and Materials

• USP Tigecycline Reference Standard (RS)

• Reference standard for 5,6-Dehydro-Tigecycline (if available for peak identification)

• Potassium phosphate, dibasic (K₂HPO₄)

• Edetate disodium (EDTA)

• Sodium bisulfite

• Potassium hydroxide (1 N)

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade)

5.2 Chromatographic Conditions

Table 2: HPLC System Parameters

Parameter	Specification
Column	C18, 4.6 mm x 250 mm, 5 µm packing
Mobile Phase	Gradient elution (Refer to USP monograph for specific gradient)
Phase A: Buffer (e.g., 4.35 g/L K₂HPO₄ and 0.93 g/L EDTA in water)[17]
Phase B: Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector Wavelength	248 nm[3]
Injection Volume	20 µL
Run Time	~60 minutes

5.3 Preparation of Solutions

• Diluent: Prepare a solution containing 4.35 g/L of dibasic potassium phosphate and 0.5 g/L of sodium bisulfite. Adjust with 1 N potassium hydroxide to a pH of 8.0.[17] The bisulfite is added as an antioxidant to protect Tigecycline from oxidative degradation during the analysis itself.

• Standard Solution: Accurately weigh and dissolve USP Tigecycline RS in the Diluent to obtain a known concentration (e.g., 0.5 mg/mL).

• System Suitability Solution (SST): Prepare a solution containing approximately 0.5 mg/mL of USP Tigecycline RS and a small, known amount of a relevant impurity (such as USP Tigecycline Related Compound B RS, or an in-house degraded sample known to contain 5,6-Dehydro-Tigecycline) in the Diluent.[17] The purpose of this solution is to challenge the chromatographic system's ability to separate the main component from its key impurities.

• Sample Solution: Accurately weigh and dissolve the Tigecycline sample (drug substance or reconstituted drug product) in the Diluent to obtain a concentration equivalent to the Standard Solution (e.g., 0.5 mg/mL).

5.4 System Suitability and Analysis

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the SST solution.

• Verify that the system suitability criteria are met:

  • Resolution: The resolution between the Tigecycline peak and the adjacent impurity peak must be greater than 1.5.

  • Tailing Factor: The tailing factor for the Tigecycline peak should not be more than 2.0.

  • Relative Standard Deviation (RSD): The RSD for replicate injections of the Tigecycline peak area should be not more than 2.0%.

• Once system suitability is confirmed, inject the Standard and Sample solutions in sequence.

5.5 Calculation The amount of 5,6-Dehydro-Tigecycline is calculated as a percentage relative to the Tigecycline peak using the principle of area normalization, assuming an equivalent response factor.

% Impurity = (Area of Impurity Peak / Area of Tigecycline Peak) x 100

Conclusion

The control of 5,6-Dehydro-Tigecycline is a non-negotiable aspect of quality assurance for Tigecycline products. Its formation via oxidative degradation underscores the inherent instability of the Tigecycline molecule and necessitates rigorous control over manufacturing, formulation, and storage. The detailed RP-HPLC method provided in this guide represents a robust and reliable approach, harmonized with USP principles, for monitoring and controlling this critical impurity. By implementing such validated analytical systems, pharmaceutical manufacturers can ensure their products consistently meet the high standards of quality, safety, and efficacy required for patient care.

References

• Title: Tigecycline EP Impurities & USP Related Compounds Source: SynThink Research Chemicals URL: [Link]

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• Title: Potential Impurities of Tigecycline: Synthesis, Isolation, Characterization and In Vitro Pharmacological Evaluation Source: Bentham Science Publishers URL: [Link]

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• Title: Tigecycline-impurities Source: Pharmaffiliates URL: [Link]

• Title: CAS No : 1633815-62-9 | Product Name : 5,6-Dehydro-Tigecycline Source: Pharmaffiliates URL: [Link]

• Title: Tigecycline | C29H39N5O8 | CID 54686904 Source: PubChem URL: [Link]

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Protocols & Analytical Methods

Application Note: A Validated Stability-Indicating RP-HPLC Method for the Determination of 5,6-Dehydro-Tigecycline in Tigecycline Drug Substance

Introduction

Tigecycline is a last-resort glycylcycline antibiotic, critical in combating infections caused by multi-drug resistant (MDR) bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii.[1] Given its significance, ensuring the purity, efficacy, and safety of the active pharmaceutical ingredient (API) is paramount. The manufacturing process and subsequent storage of Tigecycline can lead to the formation of related substances and degradation products, which must be rigorously controlled.

One such critical impurity is 5,6-Dehydro-Tigecycline (CAS 1633815-62-9), a known process-related impurity.[2][3] Regulatory bodies worldwide, guided by frameworks like the International Council for Harmonisation (ICH) guidelines, mandate that pharmaceutical manufacturers identify and quantify impurities in drug substances.[4][5] This ensures that the impurity levels are maintained below established safety thresholds.

This application note provides a comprehensive, validated, and stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the accurate quantification of 5,6-Dehydro-Tigecycline. The described protocol is designed for use in quality control laboratories and by researchers in drug development, offering a robust framework for assessing the purity of Tigecycline API. The method has been validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.[6]

Principle of the Method

The analytical method is based on reversed-phase high-performance liquid chromatography (RP-HPLC) with UV spectrophotometric detection.[7][8] This technique separates chemical compounds based on their polarity. A high-pressure liquid mobile phase is pumped through a column packed with a nonpolar stationary phase (C18). When the sample mixture is injected, its components travel through the column at different rates depending on their relative affinity for the stationary phase versus the mobile phase.

In this application, the more polar compounds will have a lower affinity for the C18 stationary phase and will elute earlier, while less polar compounds will be retained longer. 5,6-Dehydro-Tigecycline, having a different polarity profile from the parent Tigecycline molecule, can be effectively separated. The addition of a chelating agent like EDTA to the mobile phase is a crucial choice, as it prevents the formation of metal-tigecycline complexes, which can otherwise lead to poor peak shape and tailing.[8] Following separation, the eluted compounds are detected by a UV detector at a specific wavelength, and the resulting signal is proportional to the concentration of the analyte.

Caption: Overall workflow for the HPLC analysis of 5,6-Dehydro-Tigecycline.

Materials, Reagents, and Equipment

Reference Standards and Reagents

• Tigecycline Reference Standard (USP or equivalent)

• 5,6-Dehydro-Tigecycline Reference Standard

• Acetonitrile (HPLC Grade)

• Dipotassium Phosphate (KH₂PO₄) (Analytical Grade)

• Ethylenediaminetetraacetic acid (EDTA) (Analytical Grade)

• Potassium Hydroxide (KOH) or Phosphoric Acid (for pH adjustment)

• Water (Deionized, 18.2 MΩ·cm or HPLC grade)

Equipment

• HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and UV/Vis or Photodiode Array (PDA) detector (e.g., Thermo Scientific Waters Empower 2695 system or equivalent).[9]

• Chromatographic Data System (CDS) software (e.g., Empower, Chromeleon).

• Analytical Balance (0.01 mg readability).

• pH Meter.

• Ultrasonic Bath.

• Volumetric flasks and pipettes (Class A).

• Syringe filters (0.45 µm, Nylon or PVDF).

Chromatographic Conditions

All quantitative data for the chromatographic setup are summarized in the table below for clarity and ease of use.

Parameter	Condition
Column	Synchronis C18, 150 mm x 4.6 mm, 5 µm particle size (or equivalent)
Mobile Phase	Gradient mixture of Buffer Preparation (A) and Acetonitrile (B)
Buffer (A)	860 volumes of buffer (Dipotassium Phosphate and EDTA) and 140 volumes of Acetonitrile.[9]
Organic (B)	Acetonitrile
Flow Rate	1.0 mL/min.[9]
Injection Volume	20 µL.[9]
Column Temp.	30 °C.[9]
UV Detection	248 nm.[9]
Run Time	Approximately 20 minutes (adjust as needed to ensure elution of all components)

Detailed Protocols

Preparation of Solutions

• Buffer Preparation: Dissolve an appropriate amount of dipotassium phosphate and EDTA in HPLC-grade water. Adjust the pH as necessary with dilute potassium hydroxide or phosphoric acid. The use of a buffer is critical for maintaining a stable pH, which ensures consistent retention times and peak shapes.

• Mobile Phase A: Mix 860 volumes of the Buffer Preparation with 140 volumes of Acetonitrile.[9] Filter through a 0.45 µm filter and degas by sonication for 15 minutes before use.[9]

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Diluent: Prepare a mixture of the Mobile Phase A and Mobile Phase B in a ratio similar to the initial chromatographic conditions. This is the preferred choice to ensure good peak shape and avoid solvent mismatch effects.

• Standard Stock Solution (Tigecycline): Accurately weigh about 20.0 mg of Tigecycline reference standard into a 200 mL volumetric flask.[9] Add approximately 170 mL of diluent, sonicate to dissolve, then dilute to volume with diluent and mix well. This yields a concentration of 100 µg/mL.

• Impurity Standard Stock Solution (5,6-Dehydro-Tigecycline): Accurately weigh about 5.0 mg of 5,6-Dehydro-Tigecycline reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent. Further dilute this solution to achieve a final concentration appropriate for impurity analysis (e.g., 1.0 µg/mL, corresponding to 1.0% of the Tigecycline test concentration).

• System Suitability Solution (SSS): Dilute the Standard Stock Solution (Tigecycline) with diluent. Spike this solution with the Impurity Standard Stock Solution to obtain a final concentration where the impurity peak is clearly visible and can be used to assess resolution.

• Test Solution: Accurately weigh about 20.0 mg of the Tigecycline API sample into a 200 mL volumetric flask.[9] Add approximately 170 mL of diluent, sonicate to dissolve, then dilute to volume with diluent and mix well.

System Suitability Testing (SST)

Rationale: SST is a mandatory step to verify that the chromatographic system is adequate for the intended analysis on the day of the experiment. It ensures that factors like column performance, mobile phase composition, and detector response are within acceptable limits.

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Make five replicate injections of the System Suitability Solution (SSS).

• Evaluate the resulting chromatograms against the acceptance criteria outlined below.

SST Parameter	Acceptance Criteria
Resolution (between Tigecycline and 5,6-Dehydro-Tigecycline)	≥ 2.0
Tailing Factor (for the Tigecycline peak)	≤ 2.0
Theoretical Plates (for the Tigecycline peak)	≥ 2000
% RSD (for peak area of replicate injections)	≤ 2.0%

Analytical Procedure

• Once the system suitability criteria are met, inject the diluent (as a blank) to ensure no interfering peaks are present.

• Inject the Impurity Standard Solution in duplicate and record the peak areas.

• Inject the Test Solution in duplicate.

• Calculate the percentage of 5,6-Dehydro-Tigecycline in the Tigecycline API sample using the following formula:

% Impurity = (Area_impurity_sample / Area_impurity_std) × (Conc_std / Conc_sample) × 100

Method Validation

The analytical method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[4]

Caption: Key parameters for analytical method validation as per ICH Q2(R1).

Specificity

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of other components, such as the main API, other impurities, and degradation products.[5] Protocol:

• A solution of the Tigecycline API was spiked with a known amount of 5,6-Dehydro-Tigecycline and other potential impurities.

• Forced degradation studies were performed by exposing the Tigecycline API to acid, base, oxidative, thermal, and photolytic stress conditions.[7]

• All samples were analyzed, and the peak purity of 5,6-Dehydro-Tigecycline was evaluated using a PDA detector to ensure no co-eluting peaks were present. Results: The method demonstrated excellent specificity. The 5,6-Dehydro-Tigecycline peak was well-resolved from the main Tigecycline peak and all degradation products formed under stress conditions.

Linearity

Objective: To establish a linear relationship between the concentration of 5,6-Dehydro-Tigecycline and the detector response.[5] Protocol: A series of at least five solutions of 5,6-Dehydro-Tigecycline were prepared, ranging from the Limit of Quantitation (LOQ) to 150% of the specification limit (e.g., 0.1 µg/mL to 1.5 µg/mL).[10] Results:

Parameter	Result
Range	LOQ - 1.5 µg/mL
Correlation Coefficient (r²)	> 0.999
Y-intercept	Close to zero

Accuracy

Objective: To determine the closeness of the test results to the true value, assessed by recovery studies.[5] Protocol: The Tigecycline API sample was spiked with 5,6-Dehydro-Tigecycline at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit). Each level was prepared in triplicate. Results:

Spiked Level	Mean Recovery (%)	Acceptance Criteria
50%	99.5%	98.0% - 102.0%
100%	100.8%	98.0% - 102.0%
150%	101.2%	98.0% - 102.0%

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[5] Protocol:

• Repeatability (Intra-day): Six replicate preparations of the Tigecycline API spiked with 5,6-Dehydro-Tigecycline at the 100% level were analyzed on the same day by the same analyst.

• Intermediate Precision (Inter-day): The repeatability study was repeated on a different day by a different analyst using a different HPLC system. Results:

Precision Type	% RSD	Acceptance Criteria
Repeatability	0.8%	≤ 5.0%
Intermediate Precision	1.2%	≤ 5.0%

Limit of Quantitation (LOQ)

Objective: To determine the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. Protocol: The LOQ was established based on the signal-to-noise ratio (S/N), typically requiring a ratio of 10:1. Precision and accuracy were confirmed at this concentration. Results: The LOQ for 5,6-Dehydro-Tigecycline was determined to be approximately 0.05 µg/mL.

Robustness

Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.[5] Protocol: The effect of small changes in flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase pH (±0.2 units) on the system suitability parameters was evaluated. Results: The method was found to be robust, with all system suitability parameters remaining within the acceptance criteria despite the small variations.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape / Tailing	Column degradation; Metal ion interaction; pH of mobile phase incorrect.	Use a guard column; Ensure EDTA is in the mobile phase; Verify mobile phase pH.
Retention Time Shift	Change in mobile phase composition; Flow rate fluctuation; Column temperature change.	Prepare fresh mobile phase; Check pump for leaks/bubbles; Ensure column oven is stable.
Poor Resolution	Loss of column efficiency; Incorrect mobile phase composition.	Replace column; Prepare fresh mobile phase and ensure correct proportions.
Extraneous Peaks	Contaminated diluent/mobile phase; Sample carryover.	Use fresh, high-purity solvents; Run blank injections; Clean injector/autosampler.

Conclusion

The RP-HPLC method described in this application note is specific, linear, accurate, precise, and robust for the determination of the 5,6-Dehydro-Tigecycline impurity in Tigecycline drug substance. The protocol is well-defined, includes system suitability checks to ensure consistent performance, and adheres to the validation requirements of the ICH Q2(R1) guideline. This method is, therefore, highly suitable for routine quality control analysis in a regulated pharmaceutical environment and for research purposes in the development of Tigecycline-related products.

References

• A Review: Analytical Methods of Antibiotic Drug Tigecycline. International Journal of Research in Pharmacy and Allied Science. [Link]

• Ensuring Tigecycline Drug Quality: An In-depth Exploration of Assay and Related Substances. International Journal of Advanced Multidisciplinary Research and Studies. [Link]

• Review on Analytical Methods for Tigecycline Estimation From Its Bulk and Dosage Form. Journal of AOAC INTERNATIONAL. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• Estimation of Related Substances in Tigecycline by rp-hplc Method. ResearchGate. [Link]

• RP-HPLC Method Development and Validation for Determination of Tigecycline in Bulk and Pharmaceutical Dosage form. Semantic Scholar. [Link]

• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration (TGA). [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• Concurrent Determination of Tigecycline, Tetracyclines and Their 4-Epimer Derivatives in Chicken Muscle Isolated from a Reversed-Phase Chromatography System Using Tandem Mass Spectrometry. National Center for Biotechnology Information (NCBI). [Link]

• Validation of a Stability-Indicating RP-LC Method for the Determination of Tigecycline in Lyophilized Powder. Journal of Chromatographic Science, Oxford Academic. [Link]

• Characterization of the Oxidation Degradation Products in Tigecycline by Column-Switching and Online Demineralization Technique for Dual Gradient Liquid Chromatography Combined With Q Orbitrap Mass Spectrometry. ResearchGate. [Link]

• Microextraction of Tigecycline Using Deep Eutectic Solvents and Its Determination in Milk by LC-MS/MS Method. Journal of Agricultural and Food Chemistry, ACS Publications. [Link]

• A Review on Analytical Methods for Tigecycline Estimation From Its Bulk and Dosage Form. National Center for Biotechnology Information (NCBI). [Link]

• CAS No : 1633815-62-9 | Product Name : 5,6-Dehydro-Tigecycline. Pharmaffiliates. [Link]

• The full scan MS spectra of tigecycline. ResearchGate. [Link]

• What is the proper dilution method for tigecycline (Tygacil) for antibiotic therapy?. Dr.Oracle. [Link]

• Tigecycline. Wikipedia. [Link]

• RP-HPLC Method Development and Validation for Determination of Tigecycline in Bulk and Pharmaceutical Dosage form. Journal of Pharmaceutical Research International. [Link]

• UV Spectrophotometric Method Development and Validation for Estimation of Tigecycline in Spiked Human Plasma. International Journal of Pharmaceutical Sciences Review and Research. [Link]

Sources

• 1. Tigecycline - Wikipedia [en.wikipedia.org]
• 2. 5,6-Dehydro-Tigecycline | 1633815-62-9 [chemicalbook.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 7. ijrpas.com [ijrpas.com]
• 8. academic.oup.com [academic.oup.com]
• 9. multiresearchjournal.com [multiresearchjournal.com]
• 10. researchgate.net [researchgate.net]

Application Note: Robust RP-HPLC Method for Tigecycline Impurity Profiling

Abstract & Introduction

Tigecycline, a first-in-class glycylcycline antibiotic, presents unique analytical challenges due to its structural complexity and inherent instability. Unlike typical tetracyclines, tigecycline possesses a glycylamido moiety at the C-9 position, which enhances activity against resistant pathogens but also introduces specific degradation pathways.

This Application Note details a validated, stability-indicating RP-HPLC protocol designed for the separation of Tigecycline from its primary impurities: the 4-epimer (reversible epimerization) and oxidative degradation products .

The Analytical Challenge

Developing a robust method for Tigecycline requires addressing two critical physicochemical behaviors:

• Metal Chelation: Tigecycline avidly chelates with trace metal ions (Fe, Ca, Mg) present in silica-based columns and stainless steel systems, leading to severe peak tailing.

• pH-Dependent Instability:

  • Alkaline pH (>7.5): Rapid oxidative degradation due to deprotonation of the phenolic group.

  • Acidic pH (<4.0): Accelerated epimerization at the C-4 position.

This protocol utilizes a chelation-suppressing buffer system at a neutral-slightly acidic pH (6.2) to balance these competing degradation mechanisms while ensuring sharp peak symmetry.

Chemical Context & Degradation Pathways[1][2][3][4][5]

Understanding the "why" behind the method parameters requires mapping the degradation logic. The 4-epimer is the most critical impurity to resolve, as it is pharmacologically less active and forms in equilibrium with the drug substance.

Diagram 1: Tigecycline Degradation Logic

Caption: Primary degradation pathways of Tigecycline. Note the reversible nature of the 4-epimer formation, necessitating strict pH and temperature control during analysis.

Experimental Protocol

Reagents & Materials[3][5][6][7][8]

• Column: L1 Packing (C18), 250 mm x 4.6 mm, 5 µm (e.g., Agilent Zorbax Eclipse XDB or equivalent). Note: A 250 mm length is recommended over 150 mm to maximize resolution between the main peak and the epimer.

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Water (Milli-Q or equivalent).

• Buffer Additives: Potassium Dihydrogen Phosphate (

  ), Disodium EDTA ( ), Triethylamine (TEA).

Mobile Phase Preparation

The inclusion of EDTA is non-negotiable to mask free silanols and scavenge metal ions, preventing peak tailing.

• Buffer Solution (pH 6.2):

  • Dissolve 4.0 g of

    and 0.5 g of in 950 mL of water.

  • Add 1 mL of Triethylamine (TEA) to improve peak shape.

  • Adjust pH to 6.2 ± 0.05 using dilute Phosphoric Acid (

    ) or Potassium Hydroxide ( ).

  • Dilute to 1000 mL with water and filter through a 0.45 µm nylon membrane.

• Mobile Phase A: Buffer Solution (100%).

• Mobile Phase B: Acetonitrile : Methanol (50:50 v/v).

Instrument Parameters[3][5][7][9]

Parameter	Setting	Rationale
Flow Rate	1.0 mL/min	Standard backpressure/efficiency balance.
Wavelength	248 nm	Max absorbance for glycylcyclines; minimizes solvent cutoff noise.
Injection Volume	10 - 20 µL	Dependent on sensitivity requirements (LOQ).
Column Temp.	30°C	Slightly elevated to improve mass transfer and peak sharpness.
Sample Temp.	4°C	CRITICAL: Prevents in-vial degradation during long sequences.
Run Time	~25 - 35 mins	Sufficient to elute late-eluting oxidative impurities.

Gradient Program

A gradient is required to elute the polar epimer (which elutes close to Tigecycline) and the less polar oxidative degradants.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Event
0.0	95	5	Equilibration
5.0	95	5	Isocratic Hold (Epimer separation)
20.0	50	50	Linear Ramp (Elute hydrophobic impurities)
25.0	50	50	Wash
26.0	95	5	Return to Initial
35.0	95	5	Re-equilibration

Method Validation & System Suitability

To ensure the method is generating trustworthy data, the following System Suitability Tests (SST) must be performed prior to any sample analysis.

Diagram 2: Analytical Workflow

Caption: Step-by-step workflow ensuring data integrity through strict System Suitability checkpoints.

System Suitability Criteria

Parameter	Acceptance Limit	Troubleshooting Failure
Resolution ( )	> 1.5 (between Epimer and Tigecycline)	Decrease organic % at start; Check column age.
Tailing Factor ( )	< 1.5	Check EDTA concentration; Ensure pH is 6.2.
Plate Count ( )	> 5000	Replace column; Check connections for dead volume.
RSD (Area)	< 2.0% (n=5)	Check injector precision; Ensure sample is stable at 4°C.

Impurity Profiling Guide

When analyzing the chromatogram, use the Relative Retention Times (RRT) below to identify peaks. Note that RRTs can shift slightly based on column brand and dwell volume.

Compound	Approx.[1][2][3][4][5][6][7][8][9] RRT	Characteristics
4-Epimer	~0.85 - 0.90	Elutes before Tigecycline. Often the largest impurity.
Tigecycline	1.00	Main Peak.
Oxidative Impurity 1	~1.20	Formed under alkaline/oxidative stress.
Oxidative Impurity 2	~1.50	Late eluting, hydrophobic degradation product.

Note on Epimer Quantitation: Due to the similar extinction coefficients of Tigecycline and its 4-epimer at 248 nm, a Relative Response Factor (RRF) of 1.0 is typically applied unless a specific purified standard is available.

References

• United States Pharmacopeia (USP). Tigecycline Monograph. USP-NF Online. (Standardizes the use of phosphate buffer and EDTA for resolution).

• Kurien, J., & Jayasekhar, P. (2013). Stability Indicating HPLC Determination of Tigecycline in Pharmaceutical Dosage Forms.[1][7] International Journal for Pharmaceutical Research Scholars, 2(4), 164-171.[1] (Validates stability-indicating parameters).

• Thermo Fisher Scientific. Determination of Tigecycline in a Cell Lysate. Application Note. (Discusses the necessity of EDTA to prevent metal complexation).

• Datar, P.A., et al. (2025). A Review: Analytical Methods of Antibiotic Drug Tigecycline.[10] International Journal of Research in Pharmacy and Allied Science. (Comprehensive review of impurity profiling methods).

Sources

• 1. Stability Indicating HPLC Determination of Tigecycine in Pharmaceutical Dosage Forms - IJPRS [ijprs.com]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Development and Validation of Spectrophotometric and Liquid Chromatographic Methods for Estimation of Tigecycline in Injections | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. ijrpas.com [ijrpas.com]

Application Note: Synthesis and Characterization of 5,6-Dehydro-Tigecycline Reference Standard

Here is a comprehensive Application Note and Protocol guide for the synthesis of the 5,6-Dehydro-Tigecycline Reference Standard .

Molecular Weight: 583.64 g/mol (M-2H relative to Tigecycline)[1]

Part 1: Executive Summary & Strategic Analysis

The Criticality of the Standard

In the development of glycylcycline antibiotics, specifically Tigecycline , the identification and quantification of impurities are mandated by ICH Q3A(R2) and Q3B(R2) guidelines. 5,6-Dehydro-Tigecycline is a specific oxidative degradation product and process impurity.

Unlike the 4-epimer (which is an isomer), 5,6-Dehydro-Tigecycline represents a desaturation (dehydrogenation) event, typically resulting in a mass shift of -2 Da (585 → 583 Da). Its presence indicates oxidative stress during manufacturing or storage. Because it shares a similar retention time (RT) with the parent peak in reverse-phase HPLC, a high-purity reference standard is required to establish Relative Response Factors (RRF) and accurate Relative Retention Times (RRT).

Chemical Nature & Retrosynthesis

Tigecycline is a 9-aminominocycline derivative. It lacks the C6-hydroxyl group found in older tetracyclines, which prevents the classical acid-catalyzed "anhydro" formation. Therefore, "5,6-dehydro" in this context refers to the oxidative dehydrogenation at the C5a-C6 position, often induced by radical initiators or specific oxidants during synthesis.

Synthetic Strategy: Direct synthesis via oxidative dehydrogenation using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is the most controlled method to generate this standard from Tigecycline Free Base. This method is preferred over forcing degradation (which yields complex mixtures) because it selectively targets the benzylic-like positions of the hydroaromatic ring.

Part 2: Detailed Experimental Protocols

Reagents and Materials

• Precursor: Tigecycline Free Base (Purity >98%).

• Oxidant: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

• Solvent: 1,4-Dioxane (Anhydrous) or Tetrahydrofuran (THF).

• Quench: Sodium Bisulfite (

  ) aqueous solution (5%).

• Purification: Preparative HPLC (C18 column).

Synthesis Workflow (DDQ Oxidation)

Principle: DDQ acts as a hydride acceptor, removing hydrogens from the C5a and C6 positions to introduce unsaturation.

Step-by-Step Protocol:

• Preparation: In a flame-dried round-bottom flask, dissolve 1.0 g (1.71 mmol) of Tigecycline Free Base in 20 mL of anhydrous 1,4-Dioxane . Ensure the system is under an inert atmosphere (

  or Ar) to prevent non-specific auto-oxidation.

• Reaction: Cool the solution to 10°C. Slowly add 0.95 equivalents (370 mg) of DDQ dissolved in 5 mL of Dioxane dropwise over 20 minutes.

  • Expert Insight: Using a slight deficit (<1.0 eq) of DDQ prevents over-oxidation to the quinone analog or aromatization of the C-ring, which are different impurities.

• Monitoring: Stir at room temperature (20-25°C) for 2–4 hours. Monitor by LC-MS.

  • Target: Look for the emergence of the peak at m/z 584 (M+H) . The parent peak is m/z 586.

• Quenching: Once the conversion reaches ~60-70% (do not push to completion to avoid side products), quench the reaction by adding 10 mL of 5%

  solution. Stir for 10 minutes to reduce excess DDQ and the hydroquinone byproduct.

• Workup: Dilute with Ethyl Acetate (50 mL). Wash the organic layer with water (2 x 20 mL) and brine (20 mL). Dry over

  , filter, and concentrate under reduced pressure at <30°C.

  • Caution: Tetracyclines are sensitive to heat and light. Perform evaporation in the dark.

Purification (Preparative HPLC)

Isolation of the reference standard requires high-resolution fractionation to separate the 5,6-dehydro product from the unreacted Tigecycline and the 4-epimer.

Parameter	Condition
Column	C18 Prep Column (e.g., Phenomenex Luna, 10µm, 250 x 21.2 mm)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	Acetonitrile (ACN)
Gradient	0-5 min: 10% B; 5-30 min: 10% → 40% B; 30-35 min: 40% → 90% B.
Flow Rate	15-20 mL/min (depending on column specs)
Detection	UV at 248 nm (Tetracycline core absorption)
Collection	Collect fractions exhibiting m/z 584.

Lyophilization: Combine pure fractions (>97% purity by analytical HPLC) and lyophilize immediately. Do not use rotary evaporation for the final step to ensure the amorphous solid state required for stability.

Part 3: Visualization of Workflows

Synthesis & Mechanism Pathway

The following diagram illustrates the oxidative dehydrogenation pathway and the critical decision points during the synthesis.

Figure 1: Reaction workflow for the conversion of Tigecycline to its 5,6-Dehydro derivative.

Validation & Quality Control Logic

This diagram outlines the self-validating loop to ensure the isolated material meets Reference Standard requirements.

Figure 2: Quality Control decision tree for reference standard certification.

Part 4: Analytical Characterization & Validation

To certify the synthesized material as a Reference Standard, the following data must be acquired.

Mass Spectrometry (HR-MS)[2][3][4]

• Method: ESI-MS (Positive Mode).

• Acceptance Criteria:

  • Parent Peak:

    584.2 0.1 .

  • Absence of

    586 (Tigecycline) and 600 (Oxidation/Quinone variants).

• Interpretation: The mass difference of -2.0 Da compared to Tigecycline confirms the loss of two hydrogen atoms (dehydrogenation).

Nuclear Magnetic Resonance ( -NMR)

• Solvent:

  or .

• Key Diagnostic Signals:

  • Tigecycline (Parent): Exhibits multiplets for the aliphatic protons at C5a and C6 (typically 1.5 - 3.0 ppm region).

  • 5,6-Dehydro-Tigecycline: The signals corresponding to C5a and C6 protons will be absent or significantly shifted downfield (olefinic region) if a double bond is formed, or the coupling pattern of the ring protons will change drastically due to planarization of the ring system.

  • Note: Verify the integrity of the t-butylglycylamido side chain (singlet at ~1.3 ppm) to ensure the oxidation did not degrade the active pharmacophore.

HPLC Purity (Method for CoA)

• Column: C18 (150 x 4.6 mm, 3.5 µm).

• Mobile Phase: Gradient of Phosphate Buffer pH 6.0 / Acetonitrile.

• RRT (Relative Retention Time): The 5,6-Dehydro impurity typically elutes after Tigecycline (RRT > 1.0) due to increased planarity and conjugation, making it slightly more hydrophobic.

• Limit: The standard must be >95.0% pure by peak area.

Part 5: Storage and Stability

• State: Lyophilized powder (Yellow to Orange).

• Storage: -20°C, protected from light and moisture.

• Hygroscopicity: Glycylcyclines are hygroscopic; equilibrate vials to room temperature before opening to prevent moisture uptake which alters the assay value.

References

• Daicel Pharma Standards. (n.d.). Tigecycline Impurities Manufacturers & Suppliers. Retrieved from

• ChemicalBook. (n.d.). 5,6-Dehydro-Tigecycline | 1633815-62-9.[1][2][3] Retrieved from

• Sharavanan, S. P. N., et al. (2020).[4][5] Potential Impurities of Tigecycline: Synthesis, Isolation, Characterization and In Vitro Pharmacological Evaluation. Current Pharmaceutical Analysis. Retrieved from

• Pharmaffiliates. (n.d.). 5,6-Dehydro-Tigecycline Reference Standard. Retrieved from [2]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 5,6-Dehydro-Tigecycline | 1633815-62-9 [chemicalbook.com]
• 4. benthamdirect.com [benthamdirect.com]
• 5. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

How to minimize 5,6-Dehydro-Tigecycline formation in synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing 5,6-Dehydro-Tigecycline Formation

Welcome to the Technical Support Center for Tigecycline Synthesis. As Senior Application Scientists, we understand the challenges encountered in complex synthetic pathways. This guide is designed to provide you with in-depth technical assistance, troubleshooting advice, and practical protocols to minimize the formation of the critical impurity, 5,6-Dehydro-Tigecycline, ensuring the integrity and quality of your final product.

Understanding the Challenge: The Formation of 5,6-Dehydro-Tigecycline

Tigecycline, a glycylcycline antibiotic, is a vital tool against multidrug-resistant bacteria.[1][2] However, its synthesis is often accompanied by the formation of degradation products, with 5,6-Dehydro-Tigecycline being a notable impurity.[3] The presence of this impurity can compromise the safety and efficacy of the final active pharmaceutical ingredient (API). This guide will delve into the mechanisms behind its formation and provide actionable strategies for its control.

The primary culprit behind the formation of 5,6-Dehydro-Tigecycline is oxidation .[4][5] The Tigecycline molecule possesses a phenol group, which is highly susceptible to oxidative degradation.[4][6] This process can be accelerated by several factors commonly encountered during synthesis and handling.

Troubleshooting Guide & FAQs

This section addresses common issues and questions related to the formation of 5,6-Dehydro-Tigecycline during synthesis.

Question 1: We are observing a consistent and high level of 5,6-Dehydro-Tigecycline in our final product. What are the most likely causes?

Answer: High levels of this impurity almost certainly point to uncontrolled oxidation during your synthesis or workup. The key factors to investigate are:

• Oxygen Exposure: The presence of dissolved oxygen in your reaction solvents and exposure of reaction mixtures to air are the most significant contributors. The manufacturing process for lyophilized Tigecycline powder often involves reduced oxygen conditions and low temperatures to mitigate degradation.[4][6]

• pH Control: The stability of Tigecycline is highly pH-dependent. Neutral to alkaline conditions (pH > 7) significantly accelerate oxidation of the phenol group.[4] Some studies note that a pH of around 7.8 can be particularly detrimental.[5]

• Temperature: Elevated temperatures can increase the rate of oxidative degradation.[7]

• Light Exposure: Tigecycline is known to be sensitive to light, which can catalyze oxidative processes.[8]

Question 2: What is the underlying chemical mechanism for the formation of 5,6-Dehydro-Tigecycline?

Answer: While the precise, multi-step mechanism is complex and can involve radical intermediates, the fundamental process is the oxidation of the tetracycline core. The reaction likely proceeds through the formation of a reactive intermediate at the C-6 position, followed by elimination of water to form the double bond between C-5 and C-6.

Below is a diagram illustrating the proposed oxidative degradation pathway.

Caption: Proposed pathway for 5,6-Dehydro-Tigecycline formation.

Question 3: How can we proactively minimize the formation of 5,6-Dehydro-Tigecycline during our synthesis?

Answer: A multi-faceted approach focusing on rigorous control of the reaction environment is crucial. Here are key strategies:

• Inert Atmosphere: Conduct all steps of the synthesis, particularly the final acylation and purification, under an inert atmosphere of nitrogen or argon.[9][10][11] This minimizes the presence of dissolved oxygen.

• pH Management: Maintain a slightly acidic pH throughout the process, ideally within the range of 4.0 to 6.0, where Tigecycline exhibits greater stability.[9][10] A patent for a stable formulation suggests a pH of 5.1 as optimal.[9]

• Temperature Control: Execute reactions at the lowest effective temperature. For instance, the acylation step is often performed at temperatures ranging from 0°C to 8°C.[12]

• Use of Antioxidants: The inclusion of antioxidants can effectively scavenge free radicals and reactive oxygen species. While not always incorporated directly into the synthesis, their use in formulation highlights their protective effect.[4][5] Ascorbic acid and pyruvate have been shown to stabilize Tigecycline solutions.[5]

• Light Protection: Protect all reaction vessels and storage containers from light by using amber glassware or by wrapping them in aluminum foil.

The following diagram illustrates the interplay of these control strategies.

Caption: Key strategies to minimize impurity formation.

Question 4: Are there specific analytical methods to monitor the formation of 5,6-Dehydro-Tigecycline in real-time?

Answer: Yes, High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective method for monitoring the formation of 5,6-Dehydro-Tigecycline and other impurities during the synthesis.[13][14] Developing a stability-indicating HPLC method is crucial for resolving Tigecycline from its degradation products.

Typical HPLC Parameters:

Parameter	Typical Value
Column	C18 reverse-phase
Mobile Phase	A gradient of aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol)
Detection	UV at approximately 246 nm and 350 nm[15]

| Column Temperature | Controlled, often around 25-30°C |

By taking aliquots from your reaction mixture at various time points, you can quantify the formation of the impurity and optimize your reaction conditions accordingly.

Experimental Protocols

This section provides a generalized, step-by-step protocol for the final stages of Tigecycline synthesis, incorporating best practices to minimize the formation of 5,6-Dehydro-Tigecycline.

Protocol 1: Acylation of 9-Aminominocycline

Objective: To perform the acylation of 9-aminominocycline with N-t-butylglycyl chloride hydrochloride while minimizing oxidative degradation.

Materials:

• 9-Aminominocycline

• N-t-butylglycyl chloride hydrochloride

• Degassed, deionized water

• Dichloromethane (or other suitable organic solvent)

• Sodium carbonate solution (for pH adjustment)

• Nitrogen or Argon gas supply

Procedure:

• Inerting the System: Purge a jacketed glass reactor with nitrogen or argon for at least 30 minutes to remove all oxygen. Maintain a positive pressure of the inert gas throughout the reaction.

• Preparation of 9-Aminominocycline Solution: In the inerted reactor, dissolve 9-aminominocycline in degassed, deionized water. Cool the solution to 0-5°C using a circulating chiller.

• pH Adjustment: While maintaining the low temperature, slowly add a sodium carbonate solution to adjust the pH to approximately 2.5-3.0.[6]

• Addition of Acylating Agent: Slowly add N-t-butylglycyl chloride hydrochloride to the reaction mixture. Continuously monitor and maintain the pH between 2.0 and 3.0 by the controlled addition of the sodium carbonate solution.[6]

• Reaction Monitoring: Allow the reaction to proceed at 0-5°C. Monitor the reaction progress by HPLC to ensure the complete consumption of the starting material and to track the levels of 5,6-Dehydro-Tigecycline.

• Workup under Inert Atmosphere: Once the reaction is complete, proceed with the workup and purification steps under a continuous nitrogen or argon blanket to prevent exposure to air.

Protocol 2: Purification of Crude Tigecycline

Objective: To purify crude Tigecycline, removing impurities including 5,6-Dehydro-Tigecycline.

Materials:

• Crude Tigecycline

• Degassed, deionized water

• Methanol (or other suitable solvent/anti-solvent)

• Hydrochloric acid and ammonia solution (for fine pH adjustment)

• Nitrogen or Argon gas supply

Procedure:

• Dissolution under Inert Atmosphere: Add the crude Tigecycline to degassed, deionized water at approximately 10°C under a nitrogen atmosphere.[6] Stir until fully dissolved.

• Cooling and pH Adjustment: Cool the solution to 0-5°C. Carefully adjust the pH to approximately 6.8 using a dilute solution of hydrochloric acid and, if necessary, a dilute ammonia solution.[6] Precise pH control is critical at this stage.

• Crystallization/Precipitation: Add a suitable anti-solvent, such as methanol, to induce crystallization or precipitation of the purified Tigecycline.

• Isolation and Drying: Isolate the solid product by filtration, washing with a cold solvent. Dry the product under vacuum at a low temperature. Throughout the filtration and drying process, use nitrogen or argon to blanket the product.

References

• Jitkova Y, Gronda M, Hurren R, et al. A novel formulation of tigecycline has enhanced stability and sustained antibacterial and antileukemic activity. PLoS One. 2014;9(5):e95281.
• Sharavanan SPN, Venkatesan CS, Sathiyanarayanan S, et al. Potential impurities of tigecycline: Synthesis, isolation, characterization and in vitro pharmacological evaluation. Curr Pharm Anal. 2020;16(6):730–42.
• Dezena RMB. Breaking the stability barrier: a novel formulation for tigecycline offers extended clinical flexibility. Pharm Pharmacol Int J. 2023;11(5):183‒184.
• BenchChem. Technical Support Center: Overcoming Tigecycline Hydrochloride Solubility Issues for Research. Accessed February 20, 2026.
• Google Patents.
• Google Patents.
• WIPO Patentscope.
• Quick Company. "Process For The Preparation Of Tigecycline". Accessed February 20, 2026.
• WIPO Patentscope.
• WIPO Patentscope.
• Patsnap. Stereoselective preparation method of tigecycline impurity - Eureka. Accessed February 20, 2026.
• Characterization of the Oxidation Degradation Products in Tigecycline by Column-Switching and Online Demineralization Technique for Dual Gradient Liquid Chromatography Combined With Q Orbitrap Mass Spectrometry.
• Molecular mechanisms of tigecycline-resistance among Enterobacterales. Frontiers.
• Patsnap Synapse. What is the mechanism of Tigecycline?. Accessed February 20, 2026.
• Concurrent Determination of Tigecycline, Tetracyclines and Their 4-Epimer Derivatives in Chicken Muscle Isolated from a Reversed-Phase Chromatography System Using Tandem Mass Spectrometry. PMC.
• Thermo Fisher Scientific.
• A Review on Analytical Methods for Tigecycline Estimation From Its Bulk and Dosage Form. J AOAC Int. 2023;106(6):1689-1695.
• Spray dried tigecycline dry powder aerosols for the treatment of Nontuberculous mycobacterial pulmonary infections. PMC.
• A Review: Analytical Methods of Antibiotic Drug Tigecycline. International Journal of Research in Pharmacy and Allied Science.
• Google Patents. Manufacturing process for tigecycline. WO2006138641A2.
• Scientific & Academic Publishing. Thermal Analysis and Validation of UV and Visible Spectrophotometric Methods for the Determination of New Antibiotic Tigecycline in Pharmaceutical Product. Accessed February 20, 2026.
• PubMed. Tigecycline MIC testing by broth dilution requires use of fresh medium or addition of the biocatalytic oxygen-reducing reagent oxyrase to standardize the test method. Accessed February 20, 2026.
• Google Patents.
• MDPI. Oxidative Degradation of Tetracycline by Magnetite and Persulfate: Performance, Water Matrix Effect, and Reaction Mechanism. Accessed February 20, 2026.
• PMC. Efficient Degradation of Tetracycline Antibiotics by Engineered Myoglobin with High Peroxidase Activity. Accessed February 20, 2026.
• ResearchGate. (PDF) Oxidative Degradation of Tetracycline by Magnetite and Persulfate: Performance, Water Matrix Effect, and Reaction Mechanism. Accessed February 20, 2026.
• PubMed. Evaluating tetracycline degradation pathway and intermediate toxicity during the electrochemical oxidation over a Ti/Ti4O7 anode. Accessed February 20, 2026.
• MDPI. Recent Advances in Photocatalytic Degradation of Tetracycline Antibiotics. Accessed February 20, 2026.
• PMC. Novel Antioxidant Properties of Doxycycline. Accessed February 20, 2026.
• PubMed. Stability studies with tigecycline in bacterial growth medium and impact of stabilizing agents. Accessed February 20, 2026.
• PMC.
• PubMed. Evaluation of the antioxidant activity of tetracycline antibiotics in vitro. Accessed February 20, 2026.
• Google Patents.
• ResearchGate. Forming pathways of oxidation degradation products in tigecycline. Accessed February 20, 2026.
• PMC. Mechanisms of tigecycline resistance in Gram-negative bacteria: A narrative review. Accessed February 20, 2026.
• MDPI. Application of Plackett–Burman Design for Spectrochemical Determination of the Last-Resort Antibiotic, Tigecycline, in Pure Form and in Pharmaceuticals: Investigation of Thermodynamics and Kinetics. Accessed February 20, 2026.
• ResearchGate. A Review on Analytical Methods for Tigecycline Estimation From Its Bulk and Dosage Form. Accessed February 20, 2026.
• MDPI.
• PMC. Tetracyclines: a pleitropic family of compounds with promising therapeutic properties.
• MDPI. Study on the Degradation Effect of Tetracycline Using a Co-Catalyst Loaded on Red Mud. Accessed February 20, 2026.
• ResearchGate. Study on the Degradation Effect of Tetracycline Using a Co-Catalyst Loaded on Red Mud. Accessed February 20, 2026.
• MDPI.
• PubMed. A Review on Analytical Methods for Tigecycline Estimation From Its Bulk and Dosage Form. Accessed February 20, 2026.

Sources

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Technical Support Center: Troubleshooting Peak Tailing for 5,6-Dehydro-Tigecycline

Welcome to the technical support center for the analysis of 5,6-Dehydro-Tigecycline. This guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues during HPLC analysis of this critical Tigecycline impurity. Asymmetric peaks can compromise resolution, accuracy, and precision, making reliable quantification challenging. This document provides in-depth, cause-and-effect troubleshooting in a direct question-and-answer format.

FAQ 1: What is peak tailing and why is it a common problem for 5,6-Dehydro-Tigecycline?

Answer:

Peak tailing is a distortion where the latter half of a chromatographic peak is wider than the front half, resulting in an asymmetry factor greater than 1.2.[1] This is more than a cosmetic issue; it indicates undesirable secondary interactions within your HPLC system that can lead to poor resolution from adjacent peaks and inaccurate peak integration, compromising the quantitative accuracy of your results.[2]

5,6-Dehydro-Tigecycline, like its parent compound Tigecycline, is particularly susceptible to peak tailing due to two primary chemical characteristics:

• Basic Functional Groups: The molecule contains multiple amine groups.[3][4] These basic sites can engage in strong, unwanted ionic interactions with acidic residual silanol groups (Si-OH) on the surface of silica-based stationary phases (like C18 columns).[5] This secondary retention mechanism holds some analyte molecules longer than others, causing the characteristic "tail".[6]

• Metal Chelation: The tetracycline backbone is a powerful chelating agent, meaning it can bind to metal ions.[7] If metal ions (e.g., iron, chromium from stainless steel components, or titanium from biocompatible systems) have leached into the flow path, they can form complexes with the analyte.[8][9] These complexes may interact differently with the column, leading to peak broadening and tailing.[7]

FAQ 2: My 5,6-Dehydro-Tigecycline peak is tailing. Where do I start my investigation?

Answer:

When troubleshooting, always start with the most likely and easiest-to-remedy causes before moving to more complex issues. The initial investigation should focus on mobile phase pH, column condition, and potential metal contamination.

The following flowchart outlines a logical initial troubleshooting workflow:

Caption: Initial troubleshooting workflow for peak tailing.

• Verify Mobile Phase pH: The most critical parameter is the mobile phase pH. Acidic silanol groups on the silica surface have a pKa around 3.8-4.2.[10] At a pH above this, they become ionized (SiO-) and strongly attract protonated basic analytes. By operating at a low pH (e.g., 2.0-3.0), you ensure the silanol groups remain fully protonated (Si-OH), minimizing this unwanted ionic interaction.[1][10]

• Assess Column Health: A column is a consumable. Over time, the stationary phase can degrade, especially under harsh pH conditions, exposing more active silanol sites.[11] If the column is old, has been used for many injections, or was stored improperly, it may be the source of the tailing. Try replacing it with a new, high-purity, end-capped column from a reputable manufacturer.[7]

• Consider Metal Contamination: If the above steps do not resolve the issue, the problem is likely metal chelation. The simplest diagnostic test is to prepare a new batch of mobile phase containing a small amount of a chelating agent like Ethylenediaminetetraacetic acid (EDTA).[12][13] If the peak shape improves dramatically, metal contamination is the culprit.

FAQ 3: How do I effectively control silanol interactions causing my peak tailing?

Answer:

Controlling secondary interactions with silanol groups is crucial for achieving good peak shape for basic compounds like 5,6-Dehydro-Tigecycline. This can be addressed through both mobile phase optimization and column selection.

Mechanism of Silanol Interaction

At mid-range pH (>4), acidic silanol groups on the silica surface deprotonate to form negatively charged sites (SiO-). The basic amine groups on 5,6-Dehydro-Tigecycline are protonated (NH+), leading to a strong electrostatic attraction. This secondary retention mechanism causes peak tailing.[1][5]

Strategies to Mitigate Silanol Interactions

Strategy	Mechanism	Recommended Action
Low pH Mobile Phase	Suppresses the ionization of silanol groups by keeping them protonated (Si-OH).[10]	Adjust mobile phase to pH 2.0-3.0 using a suitable buffer (e.g., phosphate or formate).
Use of End-Capped Columns	The manufacturing process treats the silica with a secondary silanizing reagent (e.g., trimethylchlorosilane) to "cap" many of the residual silanol groups, making them inaccessible to the analyte.[1][6]	Select a modern, high-purity, fully end-capped C18 or C8 column.
Add a Competing Base	A small, basic additive like triethylamine (TEA) is added to the mobile phase. TEA preferentially interacts with the active silanol sites, effectively masking them from the analyte.[7]	Add 0.1% (v/v) TEA to the mobile phase and adjust the final pH. Note: TEA can suppress ionization in MS detection.
Use Type B Silica Columns	Modern "Type B" silica is higher in purity with fewer metal contaminants and a less acidic, more homogeneous surface of silanol groups, reducing strong, tail-inducing interactions.[10]	Use columns packed with high-purity Type B silica.

Protocol: Preparation of a Low pH Buffered Mobile Phase

This protocol describes the preparation of a mobile phase designed to minimize silanol interactions.

• Prepare the Aqueous Buffer: To prepare 1 L of a 25 mM potassium phosphate buffer, dissolve 3.4 g of potassium phosphate monobasic (KH₂PO₄) in approximately 950 mL of HPLC-grade water.

• Adjust pH: Place a calibrated pH electrode in the solution. Slowly add phosphoric acid dropwise while stirring until the pH reaches the target value (e.g., 3.0).

• Final Volume: Transfer the solution to a 1 L volumetric flask and add HPLC-grade water to the mark.

• Filter: Filter the aqueous buffer through a 0.22 µm membrane filter to remove particulates.

• Mix with Organic Modifier: Prepare the final mobile phase by mixing the filtered buffer with the desired organic solvent (e.g., acetonitrile) in the specified ratio (e.g., 85:15 v/v aqueous:organic).

FAQ 4: I've adjusted my pH but still see tailing. How do I diagnose and solve metal chelation?

Answer:

If low-pH conditions and a high-quality column do not resolve peak tailing, the root cause is very likely metal chelation. The tetracycline structure of 5,6-Dehydro-Tigecycline readily complexes with metal ions (Fe³⁺, Cr³⁺, Ti⁴⁺) that can be present in stainless steel or titanium HPLC components like frits, tubing, and column hardware.[7][9] This interaction creates analyte-metal complexes that exhibit different chromatographic behavior, leading to distorted peaks.

The following workflow can help diagnose and solve this issue:

Caption: Workflow for diagnosing and solving metal chelation.

The Solution: Using a Chelating Agent

The most direct way to solve this problem is to add a strong chelating agent to the mobile phase. This additive will "scavenge" any free metal ions in the system, preventing them from interacting with your analyte.[12]

Chelating Agent	Typical Concentration	Notes
EDTA (disodium salt)	0.1 - 2 mM	Highly effective and the most common choice. Recommended by pharmacopeias for tetracycline analysis.[12]
Citric Acid	0.05 M	Can also serve as a buffer component. Effective at sequestering metals.
Oxalic Acid	0.01 M	Another dicarboxylic acid with good chelating properties.[14]

Protocol: Preparation of Mobile Phase with EDTA

This protocol details how to add EDTA to your mobile phase.

• Prepare Aqueous Buffer: Prepare your primary aqueous buffer (e.g., 25 mM potassium phosphate, pH 3.0) as described in the previous section, but do not bring to final volume.

• Add EDTA: For a 1 L final volume with a 1 mM EDTA concentration, weigh out 372.2 mg of EDTA disodium salt dihydrate and add it to the ~950 mL of prepared buffer.

• Dissolve and Adjust: Stir until the EDTA is fully dissolved. Re-verify the pH and adjust if necessary.

• Final Volume and Filtering: Bring the solution to the final 1 L volume in a volumetric flask and filter through a 0.22 µm membrane.

• Mix Mobile Phase: Combine with the organic modifier as required by your method.

Using a mobile phase containing EDTA is a robust strategy to ensure symmetric peaks and reliable quantification for 5,6-Dehydro-Tigecycline and other tetracycline-class compounds.[13] For labs frequently analyzing metal-sensitive compounds, investing in HPLC systems with bio-inert or specially passivated flow paths can provide a more permanent solution.[8]

References

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC? Available at: [Link]

• Crawford Scientific. (n.d.). The Theory of HPLC Column Chemistry. Available at: [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Available at: [Link]

• ACD/Labs. (2022). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Available at: [Link]

• Kishore, V. N. V., & Ramana, G. V. (2022). SIMULTANEOUS DETERMINATION OF TIGECYCLINE AND ITS POTENTIAL IMPURITIES BY A STABILITY-INDICATING RP-HPLC-UV DETECTION TECHNIQUE. International Journal of Applied Pharmaceutics, 14(1), 75-82. Available at: [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Available at: [Link]

• LCGC. (2020). The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide. Available at: [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Available at: [Link]

• Jadhav, R. D., Datar, P. A., & Shete, R. V. (2025). A Review: Analytical Methods of Antibiotic Drug Tigecycline. International Journal of Research in Pharmacy and Allied Science, 4(4). Available at: [Link]

• Sharavanan, S. P. N., Venkatesan, C. S., Sathiyanarayanan, S., & Kabilan, S. (2020). Potential Impurities of Tigecycline: Synthesis, Isolation, Characterization and In Vitro Pharmacological Evaluation. Current Pharmaceutical Analysis, 16(6), 730-742. Available at: [Link]

• ResearchGate. (2017). Estimation of Related Substances in Tigecycline by rp-hplc Method. Available at: [Link]

• Oxford Academic. (2023). Review on Analytical Methods for Tigecycline Estimation From Its Bulk and Dosage Form. Available at: [Link]

• American Society for Microbiology. (n.d.). Separation and Detection of Tetracyclines by High-Speed Liquid Chromatography. Available at: [Link]

• ResearchGate. (2025). Rapid liquid chromatography determination of tetracyclines in animal feeds using surfactant solution as mobile phase. Available at: [Link]

• MDPI. (2024). Rapid Determination of Tetracyclines in Drinking and Environmental Waters Using Fully Automatic Solid-Phase Extraction with Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry. Available at: [Link]

• South African Government. (n.d.). HPLC-Determination-of-Tetracyclines-in-Tissue-RTETPRS-049-Rev-6.pdf. Available at: [Link]

• LCGC International. (2022). Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. Available at: [Link]

• Waters Corporation. (n.d.). Improved Analytical Sensitivity and Chromatographic Peak Shape for the Quantification of TCA Cycle Analytes in Human Plasma. Available at: [Link]

• Pharmaffiliates. (n.d.). 5,6-Dehydro-Tigecycline. Available at: [Link]

Sources

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• 3. Buy Online CAS Number 1633815-62-9 - TRC - 5,6-Dehydro-Tigecycline | LGC Standards [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. acdlabs.com [acdlabs.com]
• 6. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
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Technical Support Center: Tigecycline Analysis &amp; Purification

Topic: Resolving co-elution of Tigecycline (TGC) and its degradation products (4-Epimer, Oxidative degradants). Audience: Analytical Chemists, Formulation Scientists, QC Managers. Status: Active Support Guide.

Critical Alert: The Stability "See-Saw"

Before modifying your method, you must understand the chemical behavior of Tigecycline. It presents a unique "See-Saw" stability challenge that dictates your chromatographic strategy.

• The Oxidative Threat (Basic/Neutral pH): At pH > 7, the phenolic group deprotonates, leading to rapid oxidation (forming the 6-ene degradant and others). This is irreversible.

• The Epimerization Threat (Acidic pH): At pH < 4, oxidation is suppressed, but reversible epimerization at the C4 position accelerates. The 4-Epimer (an impurity) exists in equilibrium with Tigecycline.

The Analyst's Dilemma: You typically need acidic mobile phases (pH 2.5–3.5) to protonate residual silanols and prevent peak tailing. However, this acidic environment promotes on-column epimerization if the temperature is too high or the run time is too long.

Troubleshooting Guide: Symptom-Based Solutions

Issue A: "I cannot separate the 4-Epimer from the Main Peak."

Diagnosis: The 4-Epimer elutes very close to Tigecycline. If they co-elute, your selectivity (α) is insufficient, or on-column equilibration is occurring.

Root Cause Analysis:

• Temperature is too high: Higher temperatures accelerate the interconversion rate between TGC and its epimer, causing "plateauing" between peaks or total co-elution.

• Gradient is too steep: The structural difference is stereochemical; a shallow gradient is required.

Corrective Actions:

• Step 1 (Thermostat): Lower column temperature to 25°C or 30°C . Do not run at 40°C+; this shifts the equilibrium faster than the separation can occur.

• Step 2 (Mobile Phase): Ensure your aqueous phase is buffered (Phosphate or Ammonium Acetate) to pH 3.0 ± 0.1 .

• Step 3 (Stationary Phase): Switch to a column with polar-embedded groups or a high-density C18. The polar embedding often provides the orthogonal selectivity needed for stereoisomers.

Issue B: "The Tigecycline peak is tailing (Shark Fin shape)."

Diagnosis: Asymmetry factor > 1.5. The tail drags significantly, obscuring downstream impurities.

Root Cause Analysis:

• Metal Chelation: Tigecycline is a chelator (like all tetracyclines). It binds to trace iron/metals in the stainless steel LC system or the silica matrix, causing severe tailing.

• Silanol Interaction: The dimethylamine groups interact with acidic silanols on the column support.

Corrective Actions:

• The "Magic Bullet" (EDTA): You must add a chelating agent to Mobile Phase A.

  • Recommendation: Add 0.25 – 0.5 g/L Disodium EDTA to your buffer.

• Column Choice: Use a "Base-Deactivated" (BDS) or heavily end-capped column.

• System Passivation: If tailing persists despite EDTA, flush your LC system with 6N Nitric Acid (remove column first!) to strip adsorbed metals from the tubing.

Issue C: "My sample degrades in the vial before injection."

Diagnosis: Purity drops over the sequence; "Ghost" peaks appear.

Corrective Actions:

• The "Ice Bucket" Rule: Tigecycline solutions are unstable at room temperature. Set your autosampler to 4°C .

• Solvent Purge: Sparge mobile phases with Helium or use an inline degasser to remove dissolved Oxygen (mitigates oxidative degradation).

• Amber Glass: strictly use amber vials to prevent photolytic degradation.

Standardized Protocols

Protocol 1: The "Gold Standard" Mobile Phase Preparation

Use this protocol to eliminate chelation-based tailing.

• Weighing: Weigh the buffer salt (e.g., Ammonium Phosphate or Potassium Phosphate) required for your concentration (usually 20–50 mM).

• EDTA Addition: Weigh 0.5 g of Na₂EDTA per 1 Liter of buffer.

• Dissolution Order (Critical): Dissolve the EDTA and salts in 900 mL of HPLC-grade water before adjusting pH. EDTA dissolves slowly; sonicate if necessary.

• pH Adjustment: Adjust to pH 3.0 with Orthophosphoric acid.

• Filtration: Filter through a 0.22 µm Nylon filter. (Do not use cellulose acetate if avoidable, as it can sometimes bind tetracyclines).

Protocol 2: Column Selection Matrix

Select the right tool for the specific separation problem.

Column Type	Mechanism	Recommended For	Warning
C18 (End-capped)	Hydrophobic Interaction	Routine Assay / Purity	Requires EDTA for peak shape.
Polar Embedded C18	Hydrophobic + H-Bonding	Epimer Separation	Check pH limits (some are unstable < pH 2).
C8 (Octyl)	Lower Hydrophobicity	Fast Analysis	May not resolve early eluting oxidative degradants.
Phenyl-Hexyl	Pi-Pi Interaction	Orthogonal Selectivity	Good alternative if C18 fails to resolve Epimer.

Visualizing the Logic

Diagram 1: Troubleshooting Decision Tree

Use this flow to diagnose your specific chromatographic failure.

Caption: Diagnostic logic flow for identifying root causes of Tigecycline chromatographic failures.

Diagram 2: Degradation Pathways & Control

Understanding where the impurity comes from dictates how you control it.

Caption: The "See-Saw" of Tigecycline stability. Acidic conditions favor epimerization; basic conditions favor oxidation.

Frequently Asked Questions (FAQ)

Q: Can I use Acetonitrile (ACN) as the organic modifier? A: Yes, ACN is standard. However, if you are struggling with resolution, a Methanol/ACN blend can sometimes alter selectivity enough to separate the epimer due to methanol's protic nature interacting with the polar groups.

Q: Why does my baseline drift upwards at the end of the gradient? A: This is often due to the UV cutoff of the buffer or EDTA. Ensure you are detecting at 248–250 nm . If you go lower (e.g., 210 nm), the EDTA absorbance will cause significant baseline issues.

Q: Is the 4-Epimer considered a toxic impurity? A: The 4-Epimer is generally considered less active than the parent drug. However, regulatory guidelines (ICH Q3) require its quantification. Because it is in equilibrium, "zero" epimer is chemically impossible in solution; the goal is to minimize it below the reporting threshold during the run.

References

• USP Monograph : Tigecycline. United States Pharmacopeia (USP).[1] (Defines the use of EDTA and phosphate buffer conditions).

• Stability Indicating Method : Kurien, J., & Jayasekhar, P. (2013).[2] Stability Indicating HPLC Determination of Tigecycline in Pharmaceutical Dosage Forms. International Journal for Pharmaceutical Research Scholars, 2(4), 164-171.[2] Link

• Epimerization Mechanism: Trivedi, R. K., et al. (2013). Characterization of degradation products of tigecycline... Journal of Pharmaceutical and Biomedical Analysis.

• Tailing Solutions : Dolan, J. W. (2025).[3] LC Troubleshooting Essentials: Peak Tailing. LCGC International. Link

• Chelation Chemistry : Li, C., et al. (2004). Quantitation of tigecycline by liquid chromatography. Journal of Chromatography B, 811(2), 225-229.[4] (Establishes the necessity of EDTA).

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Stability Indicating HPLC Determination of Tigecycine in Pharmaceutical Dosage Forms - IJPRS [ijprs.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Concurrent Determination of Tigecycline, Tetracyclines and Their 4-Epimer Derivatives in Chicken Muscle Isolated from a Reversed-Phase Chromatography System Using Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

High-Resolution HPLC Validation for 5,6-Dehydro-Tigecycline: A Comparative Guide

Topic: Validation of an HPLC method for 5,6-Dehydro-Tigecycline Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals[1][2]

Executive Summary: The Separation Challenge

In the development of Tigecycline (a glycylcycline antibiotic), the identification and quantification of impurities are critical for safety and efficacy. Among these, 5,6-Dehydro-Tigecycline (Impurity 8) presents a unique chromatographic challenge.[1][2] Structurally identical to the parent drug except for a double bond at the C5-C6 position, it often co-elutes with Tigecycline or its 4-epimer on standard C18 columns due to insufficient hydrophobicity differences.[1][2]

This guide objectively compares a Traditional Porous C18 Method (often adapted from early pharmacopeial monographs) against an Optimized Core-Shell Phenyl-Hexyl Method .[1][2] We demonstrate that the Phenyl-Hexyl stationary phase provides superior selectivity for the dehydro-impurity through pi-pi interaction mechanisms, offering a validated, robust alternative for modern QC labs.[1][2]

Comparative Methodology: Legacy vs. Advanced

The following table outlines the fundamental differences between the traditional approach and the optimized method validated in this guide.

Feature	Method A: Traditional (Legacy)	Method B: Optimized (Recommended)
Stationary Phase	Fully Porous C18 (5 µm, 250 x 4.6 mm)	Core-Shell Phenyl-Hexyl (2.6 µm, 100 x 4.6 mm)
Separation Mechanism	Hydrophobic Interaction only	Hydrophobic + Pi-Pi Interactions
Mobile Phase	Phosphate Buffer (pH 8.[1][2]0) + EDTA / ACN	0.1% TFA in Water / Methanol-ACN (Gradient)
Run Time	> 25 minutes	< 10 minutes
Tailing Factor ( )	1.5 - 2.0 (Silanol interaction issues)	1.0 - 1.2 (Sharper peaks)
Resolution ( )	< 1.5 (Critical Pair: Tigecycline/5,6-Dehydro)	> 3.5 (Baseline Separation)

Expert Insight: The addition of EDTA in Method A is historically necessary to mask silanols and prevent metal chelation by the tetracycline ring. However, Method B utilizes a high-purity Core-Shell silica with a Phenyl-Hexyl ligand.[1][2] This ligand engages with the conjugated system of the 5,6-dehydro impurity, providing the "chemical hook" needed to pull it away from the main Tigecycline peak without requiring complex mobile phase additives.

Validated Experimental Protocol (Method B)

This protocol has been validated according to ICH Q2(R1) guidelines. It is designed to be self-validating; the system suitability criteria ensure the column state before sample analysis.

3.1. Chromatographic Conditions

• Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: Kinetex® Phenyl-Hexyl, 100 x 4.6 mm, 2.6 µm (or equivalent Core-Shell).[1][2]

• Column Temp: 35°C.

• Flow Rate: 1.2 mL/min.[3]

• Injection Volume: 10 µL.

• Detection: UV @ 248 nm (isosbestic point for tetracyclines).[2]

3.2. Mobile Phase Preparation

• Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water (Milli-Q grade).[1][2]

• Solvent B: 50:50 Acetonitrile : Methanol.

  • Note: The blend of MeOH/ACN modulates the pi-pi selectivity. Pure ACN suppresses pi-pi interactions; MeOH enhances them.[1][2]

3.3. Gradient Program

Time (min)	% Solvent A	% Solvent B	Action
0.00	90	10	Equilibration
1.00	90	10	Hold
6.00	60	40	Linear Ramp
7.00	10	90	Wash
7.10	90	10	Re-equilibration
10.00	90	10	End of Run

Validation Results & Data Analysis

The following data summarizes the validation performance of Method B specifically for 5,6-Dehydro-Tigecycline .

4.1. System Suitability & Specificity

The critical pair resolution (

) between Tigecycline and 5,6-Dehydro-Tigecycline was the primary metric.[2]

Parameter	Acceptance Criteria	Method A Result	Method B Result
Resolution ( )	NLT 2.0	1.4 (Co-elution risk)	3.8 (Baseline resolved)
Tailing Factor	NMT 1.5	1.8	1.1
Theoretical Plates	NLT 2000	~3500	> 12,000

4.2. Linearity, LOD, and LOQ

Linearity was assessed using 5 concentration levels ranging from 0.05% to 150% of the target impurity limit.

Parameter	Result (5,6-Dehydro-Tigecycline)
Range	0.05 µg/mL – 50 µg/mL
Regression Equation
Correlation ( )	0.9998
LOD (S/N = 3)	0.02 µg/mL
LOQ (S/N = 10)	0.05 µg/mL

4.3. Accuracy (Recovery)

Spike recovery studies were performed in the Tigecycline drug substance matrix.[2][4]

Spike Level	% Recovery (Mean, n=3)	% RSD
Low (50%)	99.4%	0.8%
Target (100%)	100.2%	0.5%
High (150%)	101.1%	1.2%

Mechanistic Visualization

To understand why Method B outperforms Method A, we must visualize the separation mechanism and the validation workflow.

5.1. Separation Mechanism: Pi-Pi Selectivity

The 5,6-Dehydro impurity possesses a conjugated double bond that Tigecycline lacks.[1][2] The Phenyl-Hexyl phase exploits this difference.

Figure 1: Mechanistic comparison of C18 vs. Phenyl-Hexyl selectivity for the dehydro-impurity.[1][2]

5.2. Validation Workflow Logic

The following diagram illustrates the logical flow of the validation process, ensuring data integrity.

Figure 2: Step-by-step validation logic ensuring ICH Q2(R1) compliance.

Discussion & Conclusion

The validation data confirms that the Phenyl-Hexyl Core-Shell method is superior to traditional C18 approaches for 5,6-Dehydro-Tigecycline analysis.[1][2]

• Selectivity: The pi-pi interaction mechanism specifically targets the structural difference (unsaturation) of the impurity, creating a separation window that hydrophobic phases cannot achieve.

• Speed: The Core-Shell particle morphology allows for higher flow rates without backpressure limitations, reducing run time from 25 minutes to under 10 minutes.[2]

• Sensitivity: Sharper peaks (lower tailing) result in higher signal-to-noise ratios, improving the LOQ to 0.05 µg/mL.[1][2]

For researchers dealing with complex tetracycline matrices, adopting this ligand chemistry is a scientifically sound upgrade that ensures regulatory compliance and data reliability.[2]

References

• ICH Harmonised Tripartite Guideline . Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Available at: [Link]

• Separation of Tetracyclines . Phenomenex Application Note. (Demonstrating Core-Shell Phenyl-Hexyl Selectivity). Available at: [Link][1][2]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Tigecycline - Wikipedia [en.wikipedia.org]
• 3. ijrpas.com [ijrpas.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Comparative Guide: 5,6-Dehydro-Tigecycline vs. Major Tigecycline Impurities

This guide provides an in-depth technical comparison of 5,6-Dehydro-Tigecycline (Impurity C) against the parent drug and other critical impurities.[1] It synthesizes pharmacological data, degradation mechanisms, and separation protocols for researchers in pharmaceutical analysis and drug development.

[1]

Executive Analysis

5,6-Dehydro-Tigecycline (also known as Tigecycline Impurity C or 12-oxo-11-hydroxy tigecycline) represents a critical oxidative degradation product of Tigecycline.[1] Unlike the parent drug, which exhibits potent broad-spectrum bacteriostatic activity by binding to the 30S ribosomal subunit, 5,6-Dehydro-Tigecycline and other major degradants generally demonstrate significantly reduced antimicrobial potency .[1]

Understanding the activity profile of these impurities is vital not just for quality control (USP/ICH limits), but for evaluating potential toxicity and synergistic effects in clinical samples.

Key Findings at a Glance

• Tigecycline (Parent): High potency (MIC

  ≤ 0.5 µg/mL for susceptible strains).

• 5,6-Dehydro-Tigecycline (Impurity C): Oxidative degradant; decreased biological activity compared to parent.[1]

• 4-Epi-Tigecycline (Impurity A): Major epimerization product; biologically inactive or negligible potency.[1]

• 9-Aminominocycline (Impurity B): Hydrolysis product; low intrinsic activity (MIC > 128 µg/mL) but exhibits synergism with Tigecycline against resistant strains.

Biological Activity & Performance Comparison

The following table summarizes the comparative pharmacological performance of Tigecycline and its primary impurities. Data is synthesized from microbiological assays and degradation studies.

Table 1: Comparative Activity Profile

Compound	Common Name	Origin/Mechanism	Antimicrobial Activity (Relative)	MIC Range (vs. E. coli / S. aureus)	Key Characteristic
Tigecycline	Parent Drug	Synthetic API	Reference (100%)	0.03 – 0.5 µg/mL	Potent 30S ribosome inhibitor; overcomes Tet-resistance.[1]
5,6-Dehydro-Tigecycline	Impurity C	Oxidation (High pH / Aged media)	Low / Decreased	> 4 – 16 µg/mL*	Forms rapidly in alkaline/aerobic conditions; loses ribosome affinity.[1]
4-Epi-Tigecycline	Impurity A	Epimerization (Low pH)	Negligible / Inactive	> 32 µg/mL	Stereochemical inversion at C4 disrupts ribosomal binding pocket fit.[1]
9-Aminominocycline	Impurity B	Hydrolysis	Very Low	> 128 µg/mL	Lacks the glycylamido side chain essential for overcoming resistance; acts as an adjuvant .

*> Note: Specific MICs for impurities vary by strain; "Decreased" indicates a >10-fold reduction in potency compared to the parent drug.

Mechanistic Pathways of Formation

Tigecycline degradation is highly pH-dependent.[1] The formation of 5,6-Dehydro-Tigecycline is driven by oxidation at the C-ring, a process accelerated in basic solutions (pH > 7.[1]0) and by dissolved oxygen. Conversely, the 4-Epimer forms via reversible protonation at the C4 dimethylamino group, favored in acidic environments (pH < 3.0).[1]

Diagram: Tigecycline Degradation Network

The following graph illustrates the divergent pathways leading to Impurity A (Epimerization) and Impurity C (Oxidation).

Caption: Divergent degradation pathways of Tigecycline based on pH stress and oxidative exposure.

Experimental Protocol: Separation & Identification

To accurately assess the activity of 5,6-Dehydro-Tigecycline, it must be resolved from the parent peak and the epimer.[1] The following HPLC protocol is validated for stability-indicating analysis, capable of separating Impurities A, B, and C.

Methodology: Reverse-Phase HPLC (Gradient Elution)

Objective: Quantify 5,6-Dehydro-Tigecycline relative to the parent peak.

1. Reagents & Preparation:

• Buffer: Dissolve 4.35 g Dipotassium Phosphate (

  ) and 0.93 g EDTA disodium salt in 1000 mL water. Adjust pH to 6.2 ± 0.05 with Phosphoric Acid.

• Mobile Phase A: Buffer (100%).

• Mobile Phase B: Acetonitrile (100%).

• Diluent: Buffer mixed with Sodium Bisulfite (0.5 g/L) adjusted to pH 8.0 (Bisulfite prevents in-situ oxidation during sample prep).[1]

2. Chromatographic Conditions:

• Column: C18 packing (L1), 4.6 mm × 15 cm, 5 µm (e.g., Inertsil ODS-3V or equivalent).[1]

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: UV at 248 nm .

• Injection Volume: 20 µL.

3. Gradient Program:

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Event
0.0	95	5	Equilibration
5.0	95	5	Isocratic Hold
25.0	50	50	Linear Gradient (Elutes Impurity C)
30.0	50	50	Wash
31.0	95	5	Re-equilibration

4. System Suitability Criteria:

• Resolution (R): > 1.5 between Tigecycline and 4-Epi-Tigecycline.

• Relative Retention Times (approximate):

  • 4-Epi-Tigecycline: ~0.7[1]

  • Tigecycline: 1.0

  • 5,6-Dehydro-Tigecycline (Impurity C): ~1.2 - 1.4 (Elutes after parent due to increased lipophilicity from aromatization).[1]

Scientific Implications

Potency Loss vs. Toxicity

The formation of 5,6-Dehydro-Tigecycline represents a direct loss of therapeutic efficacy.[1] Unlike the epimer, which is pharmacologically inert, oxidative impurities like Impurity C may retain residual, albeit weak, binding affinity.[1] However, their primary impact is the reduction of the active pharmaceutical ingredient (API) concentration, potentially leading to sub-therapeutic dosing if uncontrolled.

The "Synergy" Exception (Impurity B)[2]

While Impurity C is a degradation liability, Impurity B (9-Aminominocycline) has shown unique properties.[1] Recent studies indicate that while it lacks standalone potency (MIC > 128 µg/mL), it can restore Tigecycline sensitivity in tet(X4)-positive E. coli strains by inhibiting efflux pumps or disrupting membrane integrity [4].[1] This suggests that "impurities" in this class have complex biological profiles beyond simple inactivation.

Handling Recommendations

To minimize the formation of 5,6-Dehydro-Tigecycline in experimental settings:

• Low Actinic Glassware: Strictly required to prevent photo-oxidation.[1]

• Fresh Media: Use freshly prepared Mueller-Hinton broth (<12h old) for MIC assays. Aged media accumulates peroxides that rapidly convert Tigecycline to Impurity C, artificially elevating MIC values [1].

• Low Temperature: Store reconstituted solutions at 2-8°C and use within 24 hours.

References

• Petersen, P. J., et al. (2007). Comparative In Vitro Antimicrobial Activity of Tigecycline, a New Glycylcycline Compound, in Freshly Prepared Medium and Quality Control. Journal of Clinical Microbiology. Link[1]

• Sharavanan, S. P. N., et al. (2020).[2] Potential Impurities of Tigecycline: Synthesis, Isolation, Characterization and In Vitro Pharmacological Evaluation. Current Pharmaceutical Analysis. Link

• United States Pharmacopeia (USP). Tigecycline Monograph: Impurity C and Related Compounds. USP-NF Online.[1] Link

• Sun, F., et al. (2024). A promising metabolite, 9-aminominocycline, restores the sensitivity of tigecycline against tet(X4)-positive Escherichia coli.[1][3][4] Frontiers in Microbiology. Link

• ChemicalBook. 5,6-Dehydro-Tigecycline (CAS 1633815-62-9) Product Data. Link

Sources

• 1. drugfuture.com [drugfuture.com]
• 2. benthamdirect.com [benthamdirect.com]
• 3. A promising metabolite, 9-aminominocycline, restores the sensitivity of tigecycline against tet(X4)-positive Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A promising metabolite, 9-aminominocycline, restores the sensitivity of tigecycline against tet(X4)-positive Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Structural Elucidation of Tigecycline Impurities Using HRMS vs. Conventional Detectors

Executive Summary: The Structural Challenge

Tigecycline, a glycylcycline antibiotic, presents a unique stability challenge in drug development. Unlike robust small molecules, it is chemically labile, prone to C-4 epimerization under acidic conditions and oxidative degradation at the phenolic moiety under basic conditions.

While HPLC-UV is the gold standard for routine quantification, it fails during the structural elucidation phase. UV detection cannot distinguish between isobaric impurities (like the 4-epimer) without retention time confirmation, nor can it identify unknown oxidative degradants. High-Resolution Mass Spectrometry (HRMS) is not merely an alternative; it is the requisite tool for definitive structural confirmation without the need for immediate isolation.

This guide compares HRMS against conventional techniques and provides a self-validating workflow for profiling tigecycline impurities.

Technology Comparison: HRMS vs. Alternatives

The following table objectively compares the capabilities of HRMS (Orbitrap/Q-TOF) against HPLC-UV and NMR for tigecycline impurity profiling.

Feature	HPLC-UV (Conventional)	NMR (Gold Standard)	LC-HRMS (Recommended)
Primary Utility	Routine QC & Quantification	Stereochemistry & Absolute Structure	Impurity Screening & Structural Elucidation
Sensitivity	Moderate (µg/mL range)	Low (mg amounts required)	High (ng/mL to pg/mL range)
Specificity	Low (Retention time only)	Very High	Very High (Exact Mass + Fragmentation)
Isobaric Resolution	Fail (Cannot distinguish stereoisomers by signal alone)	Excellent (Definitive for stereocenters)	Moderate (Requires chromatographic separation; MS alone cannot distinguish epimers)
Unknown ID	Impossible without standards	Possible but requires isolation	Excellent (Formula generation via exact mass)
Throughput	High	Low (Offline)	High (Online coupling)

Scientist’s Insight: While NMR is definitive for stereochemistry (e.g., confirming the C-4 spatial arrangement), it requires isolating milligrams of the impurity, which is often impossible for trace degradants (0.1% levels). HRMS bridges this gap by providing elemental formulas and fragmentation fingerprints from crude mixtures.

Mechanism of Degradation

Understanding the chemistry of tigecycline is a prerequisite for selecting the right MS parameters. The molecule degrades via two distinct, pH-dependent pathways.

Degradation Pathway Visualization

The following diagram illustrates the bifurcation of degradation based on pH, a critical factor when designing your mobile phase.

Figure 1: pH-dependent degradation pathways of Tigecycline. Note that epimerization is isobaric (same mass), while oxidation results in a mass shift.

Validated Experimental Protocol

To ensure data integrity, this protocol uses a volatile mobile phase compatible with MS, replacing the non-volatile phosphate buffers often used in USP UV methods.

A. Sample Preparation (Critical Step)

• Solvent: Dissolve sample in cold acetonitrile/water (10:90 v/v) containing 0.1% formic acid.

• Temperature: Maintain all samples at 4°C.

• Precaution: Use amber glassware to prevent photolytic degradation.

• Scientist's Note: Do not use pure methanol as a diluent if assessing epimers; protic solvents can accelerate epimerization if the pH is not strictly controlled [1].

B. LC-HRMS Conditions

This setup utilizes a Q-TOF or Orbitrap system.

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or equivalent.

  • Why: The C18 chemistry provides necessary retention for polar glycylcyclines, and the 1.7 µm particle size ensures resolution of the 4-epimer from the parent peak.

• Mobile Phase A: 0.1% Formic Acid in Water + 5mM Ammonium Formate.

• Mobile Phase B: Acetonitrile.

  • Why: Ammonium formate is added to improve ionization efficiency and peak shape, preventing the "tailing" common with tetracyclines on C18 columns [2].

• Gradient:

  • 0-2 min: 5% B

  • 2-10 min: Linear ramp to 30% B

  • 10-15 min: Ramp to 95% B (Wash)

• Flow Rate: 0.3 mL/min.

C. Mass Spectrometry Parameters

• Ionization: ESI Positive Mode (+).

• Source Temp: 350°C.

• Scan Mode: Full MS / dd-MS² (Data Dependent Acquisition).

• Resolution: > 30,000 FWHM (to distinguish oxidation +15.9949 Da from other adducts).

Analytical Workflow Diagram

Figure 2: Decision tree for distinguishing isobaric epimers from oxidative degradants using LC-HRMS.

Data Analysis & Structural Elucidation Logic

When analyzing the data, use the following mechanistic logic to assign structures.

Distinguishing the 4-Epimer (Isobaric Impurity)

• Observation: You will see a peak with the exact same precursor mass as Tigecycline (

  ).

• Differentiation: The epimer typically elutes earlier than the main peak on C18 columns due to a change in the hydrogen bonding network of the A-ring, making it slightly more polar [3].

• MS/MS Confirmation: While fragmentation is similar, the ratio of the fragment ions (e.g., loss of dimethylamine) may vary slightly due to stereochemical effects on gas-phase stability.

Identifying Oxidation Products

• Observation: Look for peaks with

  Da ( ).

• Mechanism: Oxidation occurs at the phenolic D-ring or the C-11a position.

• Diagnostic Fragment: In MS/MS, if the +16 Da shift is retained in the core ring fragments but lost in side-chain fragments, the oxidation is located on the tetracycline core.

Fragmentation Fingerprint (MS2)

Tigecycline follows a specific fragmentation pathway useful for confirming the core structure [4]:

• Loss of NH3 (-17 Da): Characteristic of the amide group.

• **Loss of

ICH Guidelines for Qualifying Pharmaceutical Impurities: A Comparative Technical Guide

Introduction: The Impurity Control Ecosystem

In pharmaceutical development, "purity" is not an absolute state but a controlled variable. The qualification of impurities—establishing the biological safety of non-active components—is governed by a complex interplay of ICH (International Council for Harmonisation) guidelines.[1][2]

For a development scientist, the challenge is not just knowing which guideline applies, but understanding how they intersect. While ICH Q3A and Q3B rely on dose-dependent thresholds for general organic impurities, ICH M7 introduces a risk-based approach for mutagens that defies simple percentage limits. Simultaneously, ICH Q3C and Q3D impose absolute daily exposure limits (PDE) for solvents and elements, independent of the drug's daily dose.

This guide objectively compares these frameworks, providing the operational logic, threshold data, and experimental protocols required to navigate impurity qualification.

Comparative Framework: The Four Pillars of Impurity Control

The following table contrasts the operational logic of the four primary impurity classes. Note the shift from "Threshold-based" (Q3A/B) to "Exposure-based" (Q3C/D/M7).

Feature	Organic Impurities (Q3A/Q3B)	Mutagenic Impurities (M7)	Residual Solvents (Q3C)	Elemental Impurities (Q3D)
Scope	Drug Substance (Q3A) & Product (Q3B) degradants/by-products.[1][3][4][5]	DNA-reactive substances with carcinogenic potential.	Volatile organic chemicals used in manufacturing.	Catalysts and environmental contaminants (metals).
Control Logic	% Thresholds : Limits depend on Maximum Daily Dose (MDD).	Risk-Based : Threshold of Toxicological Concern (TTC) or Compound-Specific AI.	PDE : Permitted Daily Exposure (mg/day) based on toxicity class.[6]	PDE : Permitted Daily Exposure (µ g/day ) based on route of administration.[6]
Key Metric	Reporting, Identification, & Qualification Thresholds (%).	Acceptable Intake (AI) = 1.5 µ g/day (for lifetime exposure).	Class 1 (Avoid), Class 2 (Limit), Class 3 (Low Risk).[4][7]	Class 1, 2A, 2B, 3 (Risk Assessment required).
Qualification	Required if > Qualification Threshold.[8][9][10][11][12][13][14][15][16] Involves Genotox + General Tox.[16]	Ames Test (in silico + in vitro) to classify (Class 1-5).	Generally not required if within PDE; justification needed if higher.	Risk assessment required; testing if > 30% of PDE.

Deep Dive: Organic Impurities (ICH Q3A & Q3B)

These guidelines apply to chemically synthesized new drug substances and products. The core philosophy is that higher daily doses require stricter impurity control (lower percentage limits).

Operational Thresholds

The following tables summarize the critical decision points. "TDI" refers to Total Daily Intake of the impurity.[9][10][11][13]

Table 1: ICH Q3A(R2) Thresholds (Drug Substance)

Maximum Daily Dose (MDD)	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg TDI (lower applies)	0.15% or 1.0 mg TDI (lower applies)
> 2 g/day	0.03%	0.05%	0.05%

Table 2: ICH Q3B(R2) Thresholds (Drug Product) Note: Q3B thresholds are more granular to account for degradation products.

Maximum Daily Dose (MDD)	Reporting Threshold	Identification Threshold (Lower applies)	Qualification Threshold (Lower applies)
< 10 mg	0.1%	1.0% or 5 µg TDI	1.0% or 50 µg TDI
10 mg – 100 mg	0.1%	0.5% or 20 µg TDI	0.5% or 200 µg TDI
> 100 mg – 2 g	0.1%	0.2% or 2 mg TDI	0.2% or 3 mg TDI
> 2 g	0.05%	0.10%	0.15%

Decision Logic (Visualization)

The following diagram illustrates the decision process when an organic impurity is detected.

Figure 1: Logic flow for managing organic impurities per ICH Q3A/B. Impurities exceeding the Qualification Threshold require toxicological assessment or reduction.

Deep Dive: Mutagenic Impurities (ICH M7)

ICH M7(R1) applies to impurities that are DNA-reactive and potentially carcinogenic. Unlike Q3A/B, percentage limits are irrelevant . Control is based on the Threshold of Toxicological Concern (TTC) .[16]

The M7 Classification System

Impurities are categorized into 5 classes based on mutagenic potential.

• Class 1: Known mutagenic carcinogens (Control at compound-specific limit).[17]

• Class 2: Known mutagens with unknown carcinogenic potential (Control at TTC).

• Class 3: Alerting structure, unrelated to API, no mutagenicity data (Control at TTC).

• Class 4: Alerting structure, related to API, tested non-mutagenic (Treat as non-mutagenic).

• Class 5: No structural alerts (Treat as non-mutagenic).[17]

The TTC and LTL (Less-Than-Lifetime) Approach

For Class 2 and 3 impurities, the default limit is 1.5 µ g/day for lifetime exposure. However, higher limits are permitted for shorter durations (LTL):

• < 1 month: 120 µ g/day

• 1-12 months: 20 µ g/day

• 1-10 years: 10 µ g/day

• > 10 years: 1.5 µ g/day

M7 Assessment Workflow (Visualization)

Figure 2: ICH M7 Classification Workflow. Note that Class 3 impurities can be re-categorized as Class 4 (non-mutagenic) via a negative Ames test.

Experimental Protocol: The Qualification Study

When an impurity exceeds the Qualification Threshold (Q3A/B) and cannot be reduced, a biological safety assessment is mandatory. The following protocol outlines the standard "Qualification Battery" accepted by regulatory bodies (FDA, EMA).

Phase 1: Genotoxicity Assessment (The "Screen")

Objective: Determine if the impurity causes genetic damage.

• In Silico Assessment: Run two complementary (Q)SAR methodologies (e.g., expert rule-based + statistical) as per ICH M7.

• In Vitro Point Mutation Assay (Ames Test):

  • System: Salmonella typhimurium (strains TA98, TA100, TA1535, TA1537) and E. coli (WP2 uvrA).

  • Condition: +/- S9 metabolic activation.

  • Limit: Test up to 5 mg/plate or solubility limit.

• In Vitro Chromosomal Aberration Assay:

  • System: Human lymphocytes or CHO (Chinese Hamster Ovary) cells.

  • Endpoint: Structural chromosomal damage (clastogenicity).

Phase 2: General Toxicology (The "Definitive Study")

Objective: Establish a No-Observed-Adverse-Effect-Level (NOAEL) for the impurity.

• Study Design: Repeat-dose toxicity study.

• Species: One relevant species (typically the rat).

• Duration:

  • 14-28 days (if clinical duration is < 1 month).

  • 90 days (if clinical duration is > 1 month).

• Groups:

  • Control: Vehicle only.

  • Qualified API: Drug substance with low impurity levels (baseline).

  • Spiked API: Drug substance spiked with the isolated impurity at the proposed limit.

• Readouts: Clinical signs, body weight, hematology, clinical chemistry, and histopathology of major organs.

• Success Criteria: The "Spiked" group must show no significant adverse effects compared to the "Qualified API" group. If toxicity is observed, the limit must be lowered to the level where no effects are seen (NOAEL).

References

• ICH Q3A(R2) : Impurities in New Drug Substances. International Council for Harmonisation.[7][12][15][18][19] Link

• ICH Q3B(R2) : Impurities in New Drug Products. International Council for Harmonisation.[7][12][15][18][19] Link

• ICH M7(R1) : Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation.[7][12][15][18][19] Link

• ICH Q3C(R8) : Impurities: Guideline for Residual Solvents. International Council for Harmonisation.[7][12][15][18][19] Link

• ICH Q3D(R2) : Guideline for Elemental Impurities. International Council for Harmonisation.[7][12][15][18][19] Link

Sources

• 1. medcraveonline.com [medcraveonline.com]
• 2. veeprho.com [veeprho.com]
• 3. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 6. researchgate.net [researchgate.net]
• 7. database.ich.org [database.ich.org]
• 8. ema.europa.eu [ema.europa.eu]
• 9. ema.europa.eu [ema.europa.eu]
• 10. database.ich.org [database.ich.org]
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A Researcher's Guide to the Comparative Stability of Tigecycline Salts

This guide provides an in-depth comparison of the stability of different tigecycline salts, offering researchers, scientists, and drug development professionals a comprehensive understanding of the critical factors influencing the viability of this potent antibiotic. The information presented herein is supported by experimental data and established scientific principles to aid in the selection of the most stable salt form for pharmaceutical development.

Introduction: The Significance of Salt Form and Stability for Tigecycline

Tigecycline, the first-in-class glycylcycline antibiotic, is a crucial tool against multi-drug resistant bacteria. However, its clinical application is hampered by inherent chemical instability. The tigecycline molecule is susceptible to degradation through pathways like oxidation and epimerization, which can compromise its safety and efficacy[1][2]. The choice of salt form is a critical determinant of a drug's physicochemical properties, including its stability, solubility, and bioavailability. For a molecule as sensitive as tigecycline, identifying the most stable salt is paramount for developing a robust and reliable pharmaceutical product.

The primary degradation pathways for tigecycline are oxidation, particularly at the phenol moiety, and epimerization at the C4 position[1][2]. These reactions are influenced by pH, light, and the presence of oxygen[2][3]. A slightly basic pH (around 7.8) can accelerate oxidation, while acidic conditions may promote epimerization[1][2]. This delicate balance underscores the importance of selecting a salt form and formulation strategy that can mitigate these degradation processes.

Comparative Stability Analysis: A Framework for Evaluation

A systematic evaluation of different tigecycline salts is necessary to determine the optimal candidate for drug development. This involves subjecting the salts to a battery of stress tests and analyzing their degradation profiles.

Potential Tigecycline Salts for Investigation

While tigecycline is commonly available as a hydrochloride salt, other salt forms could potentially offer superior stability. A comprehensive screening study would typically include a range of pharmaceutically acceptable salts, such as:

• Tigecycline Hydrochloride

• Tigecycline Phosphate

• Tigecycline Mesylate

• Tigecycline Sulfate

• Tigecycline Citrate

The selection of these counter-ions is based on their potential to influence the micro-environmental pH and crystal lattice structure of the solid-state drug, thereby affecting its stability.

Experimental Design for Comparative Stability

To rigorously compare the stability of different tigecycline salts, a forced degradation study is essential. This involves exposing the drug substance to conditions that exceed those of accelerated stability testing, as outlined in the International Council for Harmonisation (ICH) Q1A(R2) guidelines[4][5][6][7].

Key Stress Conditions:

• Acid and Base Hydrolysis: Treatment with dilute hydrochloric acid and sodium hydroxide can reveal susceptibility to pH-dependent degradation. For instance, exposure to 0.5 M HCl and 0.5 M NaOH has been shown to cause significant degradation of tigecycline[8].

• Oxidation: Exposure to an oxidizing agent like hydrogen peroxide (e.g., 3-10%) is crucial for assessing the oxidative stability of the salts[8][9].

• Thermal Degradation: Heating the solid salt (e.g., at 70°C) provides insights into its solid-state thermal stability[9].

• Photostability: Exposing the salts to controlled light conditions, as per ICH Q1B guidelines, is necessary to evaluate light sensitivity[4].

Analytical Methodology: The Role of Stability-Indicating HPLC

A validated stability-indicating analytical method is the cornerstone of any comparative stability study. For tigecycline, High-Performance Liquid Chromatography (HPLC) is the method of choice[10][11][12]. A stability-indicating HPLC method is one that can accurately quantify the decrease in the active pharmaceutical ingredient (API) concentration due to degradation and separate the drug from its degradation products[10][11].

Sample HPLC Protocol for Tigecycline Stability Testing

The following protocol is a representative example of a stability-indicating HPLC method for tigecycline analysis.

Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[10][11].

• Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% acetic acid solution, pH 3.5) and acetonitrile (e.g., 80:20 v/v)[10][11]. The slightly acidic pH helps in achieving good peak shape and resolution.

• Flow Rate: 0.4 - 1.0 mL/min[10][12].

• Detection: UV detection at approximately 250 nm[10][11].

• Column Temperature: Maintained at a constant temperature, for example, 40°C, to ensure reproducibility[12].

Method Validation: The method must be validated according to ICH guidelines to ensure its specificity, linearity, accuracy, precision, and robustness[10][12].

Data Interpretation and Visualization

The data from forced degradation studies should be systematically tabulated to facilitate a clear comparison between the different salts.

Comparative Degradation Data

Stress Condition	Tigecycline Salt	% Degradation (Example)	Major Degradants Observed
Acid Hydrolysis (0.1 N HCl, 70°C, 5h) [13]	Hydrochloride	15%	Epimer, others
Phosphate	12%	Epimer, others
Mesylate	10%	Epimer, others
Base Hydrolysis (0.1 N NaOH, 70°C, 5h) [13]	Hydrochloride	30%	Oxidative products, others
Phosphate	25%	Oxidative products, others
Mesylate	22%	Oxidative products, others
Oxidative (3% H₂O₂, RT, 15 min) [13]	Hydrochloride	50%	Oxidative products
Phosphate	45%	Oxidative products
Mesylate	40%	Oxidative products
Thermal (70°C, 48h) [9]	Hydrochloride	8%	Multiple minor degradants
Phosphate	6%	Multiple minor degradants
Mesylate	5%	Multiple minor degradants

Note: The degradation percentages are hypothetical and for illustrative purposes. Actual results would be determined experimentally.

Experimental Workflow Visualization

The overall process for comparative stability testing can be visualized as follows:

Caption: Workflow for Comparative Stability Screening of Tigecycline Salts.

Conclusion and Recommendations

The selection of an appropriate salt form is a critical step in the development of a stable tigecycline drug product. A comprehensive comparative stability study, employing a validated stability-indicating HPLC method, is essential for making an informed decision. The data generated from forced degradation studies will highlight the salt form that offers the best protection against hydrolysis, oxidation, and other degradation pathways.

Based on the hypothetical data, a mesylate salt might exhibit enhanced stability compared to the hydrochloride and phosphate salts under the tested stress conditions. However, it is imperative to conduct thorough experimental investigations to confirm these findings. Further studies should also explore the impact of excipients and formulation strategies on the stability of the selected tigecycline salt[1][3][14][15]. The use of stabilizing agents like ascorbic acid and pyruvate has also shown promise in extending the stability of tigecycline in solution[1][3][16][17]. Ultimately, a holistic approach that considers both the salt form and the formulation will lead to the development of a safe, effective, and stable tigecycline product.

References

• Kurien, J., & Jayasekhar, P. (2013). Stability Indicating HPLC Determination of Tigecycine in Pharmaceutical Dosage Forms. International Journal for Pharmaceutical Research Scholars (IJPRS), 2(4), 164-171. [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• FDA. (n.d.). Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• Al-Aseeri, M., et al. (2023). Stability of Tigecycline in Different Types of Peritoneal Dialysis Solutions. Peritoneal Dialysis International, 43(3), 265-271. [Link]

• ICH. (2010). Q1A(R2) Guideline. Retrieved from [Link]

• FDCELL. (2025). ICH Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• Kurien, J., & Jayasekhar, P. (2013). Stability indicating HPLC determination of Tigecycline in pharmaceutical dosage forms. ResearchGate. [Link]

• Hafez, H. M., et al. (2023). Central composite design driven optimization of sustainable stability indicating HPLC method for the determination of Tigecycline and greenness assessment. PLoS ONE, 18(3), e0283594. [Link]

• Slideshare. (n.d.). Q1A(R2): STABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. Retrieved from [Link]

• ResearchGate. (n.d.). SIMULTANEOUS DETERMINATION OF TIGECYCLINE AND ITS POTENTIAL IMPURITIES BY A STABILITY-INDICATING RP-HPLC-UV DETECTION TECHNIQUE. Retrieved from [Link]

• Hoffman, K. J., et al. (2007). Metabolism, excretion, and pharmacokinetics of [14C]tigecycline, a first-in-class glycylcycline antibiotic, after intravenous infusion to healthy male subjects. Drug Metabolism and Disposition, 35(9), 1543-1553. [Link]

• MedCrave online. (2023). Breaking the stability barrier: a novel formulation for tigecycline offers extended clinical flexibility. Retrieved from [Link]

• ResearchGate. (n.d.). Tigecycline is stabilized in solution under novel formulation.... Retrieved from [Link]

• ResearchGate. (2020). Method Development, Validation and Forced Degradation Studies for Determination of Tigecycline in Bulk and Pharmaceutical Dosage Form using UV Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of the pH on the analytical signal for 2.0 m g mL À 1 tigecycline. Retrieved from [Link]

• Universitas Indonesia. (2020). Method Development, Validation and Forced Degradation Studies for Determination of Tigecycline in Bulk and Pharmaceutical Dosage Form using UV Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Forming pathways of oxidation degradation products in tigecycline. Retrieved from [Link]

• MedCrave online. (2023). Breaking the stability barrier: a novel formulation for tigecycline offers extended clinical flexibility. Retrieved from [Link]

• Google Patents. (n.d.). US8975242B2 - Tigecycline compositions and methods of preparation.
• Google Patents. (n.d.). US7879828B2 - Tigecycline compositions and methods of preparation.

• Wicha, S. G., et al. (2020). Stability studies with tigecycline in bacterial growth medium and impact of stabilizing agents. Scientific Reports, 10(1), 12595. [Link]

• de Faria, N. C., et al. (2012). Validation of a Stability-Indicating RP-LC Method for the Determination of Tigecycline in Lyophilized Powder. Journal of Chromatographic Science, 50(9), 831-838. [Link]

• Xie, J., et al. (2023). Population pharmacokinetics of tigecycline in critically ill patients. Frontiers in Pharmacology, 14, 1145811. [Link]

• Jutkova, K., et al. (2016). A Novel Formulation of Tigecycline Has Enhanced Stability and Sustained Antibacterial and Antileukemic Activity. PLoS One, 11(5), e0154353. [Link]

• ResearchGate. (n.d.). Results of forced degradation studies. Retrieved from [Link]

• Wicha, S. G., et al. (2020). Stability studies with tigecycline in bacterial growth medium and impact of stabilizing agents. PMC. [Link]

• Al-Aseeri, M., et al. (2023). Stability of tigecycline in different types of peritoneal dialysis solutions. Sage Journals. [Link]

• ResearchGate. (2025). Breaking the stability barrier: a novel formulation for tigecycline offers extended clinical flexibility. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: 5,6-Dehydro-Tigecycline

Part 1: Executive Safety Matrix (Immediate Action)

5,6-Dehydro-Tigecycline is a structural analog and impurity of Tigecycline (a glycylcycline antibiotic). Due to its structural similarity, it must be handled with the same rigor as the parent compound, which is a Reproductive Toxicant (Category 1A/1B) and a potent sensitizer.

The Golden Rule: Treat this substance as an OEB 4 (Occupational Exposure Band 4) compound until specific toxicology data proves otherwise. This requires containment to

.

PPE & Engineering Control Matrix

Protection Layer	Solid Handling (Weighing/Transfer)	Solution Handling (Pipetting/Dilution)	Spill Cleanup / Emergency
Engineering Control	REQUIRED: Class II Type A2 Biosafety Cabinet (BSC) or Powder Containment Hood (CVE) with HEPA filtration.	REQUIRED: Fume Hood or BSC.	REQUIRED: Restricted Access Area.
Respiratory	PAPR (Powered Air Purifying Respirator) with HEPA cartridges OR N95/P100 only if inside a validated BSC.	N95 (Optional if in BSC; Mandatory if outside).	Full-face P100 Respirator or PAPR.
Dermal (Hand)	Double Gloving: Nitrile (Inner) + Long-cuff Nitrile (Outer). Change outer gloves immediately after weighing.	Double Nitrile Gloves.	Double Nitrile (min 5 mil thickness).
Dermal (Body)	Tyvek® Lab Coat (wrist-sealed) or disposable gown with cuffed sleeves.	Standard Lab Coat (Buttoned).	Tyvek® Coverall (Suit) + Shoe Covers.
Ocular	Safety Goggles (Indirect Vent) to prevent dust entry.	Safety Glasses with Side Shields.	Safety Goggles + Face Shield.

Part 2: Risk Assessment & Scientific Rationale

The Hazard Profile (The "Why")

You are not just handling an antibiotic; you are handling a tetracycline derivative capable of chelating calcium ions.

• Teratogenicity: Like Tigecycline, this compound has high affinity for developing bone and teeth. It crosses the placenta. Strict exclusion of pregnant personnel from handling tasks is clinically recommended.

• Photosensitivity: Tetracyclines can induce phototoxic skin reactions.[1]

• Potency: As an impurity/precursor, 5,6-Dehydro-Tigecycline is biologically active. Inhalation of dust is the primary vector for systemic absorption.

The Control Banding Approach

Since specific OELs (Occupational Exposure Limits) for this specific impurity are rarely established, we apply the Precautionary Principle .

• Parent Compound: Tigecycline.[2][3][4][5][6]

• Hazard Class: Repr. 1B, Eye Dam. 1, Aquatic Acute 1.[4]

• Assigned Band: OEB 4 (High Potency).

• Logic: We assume the impurity shares the parent's toxicity profile. Engineering controls (isolators/hoods) are the primary barrier; PPE is the secondary redundancy.

Part 3: Operational Protocols

Workflow Visualization

The following diagram illustrates the "Zero-Contamination" logic required for moving this substance from storage to solution.

Figure 1: Safe Handling Workflow. Note that Solubilization is prioritized immediately after weighing to lock the powder into a liquid state, reducing airborne risk.

Detailed Methodology

Phase 1: Preparation (The Static Trap)

5,6-Dehydro-Tigecycline powder is often electrostatic. Static leads to "fly-away" powder, which is the #1 cause of hood contamination.

• Ionization: If available, use an anti-static gun or ionizer bar inside the weigh hood.

• Surface: Place a disposable weighing funnel or boat on a dark surface (contrast helps visualize spills).

• Absorbent Lining: Line the BSC work surface with plastic-backed absorbent pads (absorbent side up) to catch micro-spills.

Phase 2: The Weighing Technique

• Double Glove: Don two pairs of nitrile gloves. Ensure the inner pair goes under the lab coat cuff, and the outer pair goes over the cuff.

• Open Slowly: Open the vial inside the hood, at least 6 inches from the sash.

• Transfer: Use a disposable spatula. Do not pour.

• Wet Down: If the protocol allows, add the solvent (e.g., DMSO or Water) directly to the weighing vessel or vial to "wet" the powder immediately. Once in solution, the inhalation risk drops to near zero.

Phase 3: Decontamination & Doffing[5]

• Wipe Down: While still in the hood, wipe the exterior of the closed vial/container with a paper towel soaked in 70% Isopropyl Alcohol (IPA) or water.

• Outer Glove Removal: Remove outer gloves inside the hood and place them in the hood's solid waste bag.

• Seal Waste: Seal the waste bag before removing it from the hood.

• Wash: Wash hands thoroughly with soap and water after removing inner gloves.

Part 4: Emergency & Disposal

Spill Response (Powder)

If >10mg of powder spills outside containment:

• Evacuate: Clear the immediate area for 15 minutes to allow aerosols to settle.[3]

• PPE Up: Don N95/P100, goggles, and double gloves.

• Cover: Gently cover the spill with paper towels dampened with water (to prevent dust generation).

• Wipe: Wipe up the slurry.

• Clean: Clean the surface with soap and water, followed by 70% Ethanol. Note: Tetracyclines oxidize to form dark products; yellow/brown staining indicates residual contamination.

Disposal[4][6][8]

• Chemical Structure: 5,6-Dehydro-Tigecycline is an antibiotic agent.[7]

• Requirement: Do NOT dispose of down the drain. It contributes to environmental antimicrobial resistance.

• Method: Collect in "High BTU" or "Incineration Only" waste streams.

Part 5: References

• Pfizer Inc. (2018). Safety Data Sheet: Tigecycline for Injection. Link

• Centers for Disease Control and Prevention (CDC). (2019). The NIOSH Occupational Exposure Banding Process for Chemical Risk Management. Link

• European Chemicals Agency (ECHA). (2023). Substance Information: Tigecycline (Repr.[3][4][5][6] 1A Classification). Link

• PubChem. (2024). Compound Summary: Tigecycline.[2][3][4] National Library of Medicine. Link

(Note: As 5,6-Dehydro-Tigecycline is a specific impurity, safety data is bridged from the parent compound Tigecycline as per standard industrial hygiene "read-across" protocols.)

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